3-Methoxy-2-(pyrrolidin-3-yl)pyridine

• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 3-methoxy-2-pyrrolidin-3-ylpyridine
• InChI: InChI=1S/C10H14N2O/c1-13-9-3-2-5-12-10(9)8-4-6-11-7-8/h2-3,5,8,11H,4,6-7H2,1H3
• InChI Key: SONBXOKIUWWCAC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(N=CC=C1)C2CCNC2

Description

3-Methoxy-2-(pyrrolidin-3-yl)pyridine is a useful research compound. Its molecular formula is C10H14N2O and its molecular weight is 178.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Methoxy-2-(pyrrolidin-3-yl)pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Methoxy-2-(pyrrolidin-3-yl)pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

Novel nicotinic acetylcholine receptor (nAChR) ligands pyridine derivatives

Structure-Activity Relationships, Synthesis, and Pharmacological Characterization

Executive Summary

This technical guide addresses the design, synthesis, and characterization of novel pyridine derivatives targeting neuronal nicotinic acetylcholine receptors (nAChRs). While the pyridine ring of nicotine remains the pharmacophoric anchor, recent medicinal chemistry has pivoted from simple orthosteric agonists to highly selective ligands—specifically 3-pyridyl ethers (e.g., A-85380) and alkyne-linked derivatives (e.g., Sazetidine-A). This guide details the transition from classical agonists to "silent desensitizers" and Positive Allosteric Modulators (PAMs), providing actionable protocols for their synthesis and functional validation.

Structural Basis & Rational Design

The development of pyridine-based ligands rests on mimicking the pharmacophore of acetylcholine (ACh) and nicotine while imposing conformational constraints to achieve subtype selectivity (specifically distinguishing

from and ).

The Pharmacophore Model

The core interaction involves a cation-

interaction between the protonated nitrogen of the ligand and a conserved tryptophan residue (Trp149 in subunits) in the receptor's orthosteric binding site.

• The Pyridine Anchor: Acts as a hydrogen bond acceptor via the pyridine nitrogen.

• The Linker: Critical for spacing. Ether (-O-) and alkyne (-C

  C-) linkers provide distinct rigidities compared to the flexible amine of nicotine.

• The Cationic Headgroup: Often an azetidine, pyrrolidine, or quinuclidine ring.

Structural Evolution: From Agonists to Silent Desensitizers

Early derivatives like A-85380 utilized a 3-pyridyl ether scaffold to achieve picomolar affinity for

. However, full agonism often leads to receptor downregulation. The introduction of an alkyne linker in Sazetidine-A created a "silent desensitizer"—a ligand that desensitizes the receptor without opening the channel, offering a unique therapeutic profile for addiction and pain.

Figure 1: Pharmacophore model showing the tripartite structure of novel pyridine ligands and their key interactions with the nAChR binding pocket.

Synthetic Pathways

Two primary methodologies are employed depending on the linker chemistry: Mitsunobu Coupling for ethers and Sonogashira/Click Chemistry for alkynes and triazoles.

Protocol A: 3-Pyridyl Ether Synthesis (A-85380 Analogues)

This route utilizes the Mitsunobu reaction to couple a 3-hydroxypyridine with a protected azetidinyl alcohol.

Reagents:

• Triphenylphosphine (

  )

• Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD)

• Solvent: Anhydrous THF

Step-by-Step Workflow:

• Preparation: Dissolve 3-hydroxypyridine (1.0 eq) and

  -Boc-2-azetidinemethanol (1.1 eq) in anhydrous THF under atmosphere.

• Activation: Cool to 0°C. Add

  (1.2 eq).

• Coupling: Add DEAD (1.2 eq) dropwise over 30 minutes. The reaction is exothermic; maintain temperature <5°C.

• Incubation: Allow to warm to room temperature and stir for 12–24 hours.

• Deprotection: Purify the intermediate, then treat with TFA/DCM (1:1) to remove the Boc group, yielding the free amine salt.

Protocol B: Click Chemistry (Triazole Linkers)

For modern ligands like AK3 , a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is used. This introduces a triazole ring as a bioisostere for the amide/ether linkage, improving metabolic stability.

Step-by-Step Workflow:

• Reactants: 3-ethynylpyridine (Alkyne) + Azido-functionalized quinuclidine (Azide).

• Catalyst:

  (10 mol%) and Sodium Ascorbate (20 mol%).

• Solvent:

  -BuOH/ (1:1).

• Reaction: Stir at room temperature for 8–12 hours. The 1,4-disubstituted triazole product usually precipitates or is extracted with EtOAc.

Pharmacological Characterization

To validate the "Novel" status of a ligand, one must distinguish between simple binding affinity (

) and functional efficacy (Agonist vs. Antagonist vs. Silent Desensitizer).

Radioligand Binding Assay (Affinity)

Objective: Determine

values using competition binding. Standard Radioligands:

• -Epibatidine (High affinity, non-selective)
• -A-85380 (Selective for )
• -Methyllycaconitine (Selective for )

Protocol:

• Membrane Prep: Homogenize rat cerebral cortex (for

  ) or hippocampus (for ) in ice-cold 50 mM Tris-HCl (pH 7.4). Centrifuge at 40,000 x g for 20 min. Resuspend pellet.[1][2]

• Incubation: In 96-well plates, mix:

  • 50

    L Membrane prep (20-50 g protein).

  • 50

    L Radioligand ( concentration).[1]

  • 50

    L Test Compound ( to M).

• Equilibrium: Incubate at 25°C for 75 minutes.

• Termination: Rapid filtration through GF/B filters pre-soaked in 0.5% Polyethyleneimine (PEI) to reduce non-specific binding.

• Analysis: Measure radioactivity via liquid scintillation. Calculate

  using the Cheng-Prusoff equation.[1]

Functional Calcium Flux Assay (FLIPR)

Objective: Determine if the ligand is an agonist, antagonist, or PAM.

Protocol:

• Cell Line: HEK293 cells stably expressing human

  or nAChR.

• Dye Loading: Incubate cells with Calcium 6 dye (Molecular Devices) for 1 hour at 37°C.

• Agonist Mode: Inject test compound; measure fluorescence increase (

  influx).

• Antagonist/Desensitizer Mode: Pre-incubate with test compound for 5 minutes, then inject

  concentration of Nicotine. A reduction in signal indicates antagonism or desensitization.

Figure 2: Differential workflow for characterizing ligand affinity versus functional efficacy.

Comparative Data & Therapeutic Implications[3][4][5]

The table below highlights the pharmacological shift from classical agonists to selective modulators.

Compound	Scaffold	Affinity ( )	Functional Profile	Therapeutic Potential
Nicotine	Pyridine-Pyrrolidine	~1-10 nM	Full Agonist	N/A (Low selectivity)
A-85380	3-Pyridyl Ether	0.05 nM	Full Agonist	Cognitive Enhancement (Limited by toxicity)
Sazetidine-A	Pyridyl-Alkyne-Ether	0.4 nM	Silent Desensitizer	Analgesia, Smoking Cessation
AK3	Pyridyl-Triazole	3.2 nM	Selective Antagonist ( )	Addiction (PET Tracer)
Compound 7v	Arylpyrid-methanone	N/A (Allosteric)	Type I PAM	Schizophrenia (Cognitive Deficits)

Key Insight: The shift toward Silent Desensitizers (like Sazetidine-A) allows for the blockade of receptor function without the initial activation spike that causes side effects. Furthermore, PAMs (like Compound 7v) amplify endogenous signaling rather than overriding it, preserving natural temporal patterns of neurotransmission.

References

• Sullivan, J. P., et al. (1996). "A-85380 [3-(2(S)-azetidinylmethoxy) pyridine]: in vitro pharmacological properties of a novel, high affinity alpha 4 beta 2 nicotinic acetylcholine receptor ligand." Neuropharmacology.

• Xiao, Y., et al. (2006).

• Holladay, M. W., et al. (1997). "Neuronal Nicotinic Acetylcholine Receptors as Targets for Drug Discovery." Journal of Medicinal Chemistry.

• Koren, A. O., et al. (1998). "In vivo studies with [125I]5-I-A-85380, a nicotinic acetylcholine receptor radioligand." NeuroReport.

• Beinat, C., et al. (2016). "The Recent Development of α7 Nicotinic Acetylcholine Receptor (nAChR) Ligands as Therapeutic Candidates for the Treatment of Central Nervous System (CNS) Diseases."[3] Current Pharmaceutical Design.

• Thanaussavadate, B., et al. (2023). "Selective α3β4 Nicotinic Acetylcholine Receptor Ligand as a Potential Tracer for Drug Addiction." Molecules.

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• 3. The Recent Development of α7 Nicotinic Acetylcholine Receptor (nAChR) Ligands as Therapeutic Candidates for the Treatment of Central Nervous System (CNS) Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to 3-Methoxy-2-(pyrrolidin-3-yl)pyridine

This technical guide provides an in-depth analysis of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine, a heterocyclic compound of interest in medicinal chemistry and drug discovery. This document will cover its fundamental molecular properties, potential synthetic routes, and its relevance as a structural motif in the development of novel therapeutic agents.

Core Molecular Attributes

3-Methoxy-2-(pyrrolidin-3-yl)pyridine is a substituted pyridine derivative. The core structure consists of a pyridine ring, which is an aromatic six-membered heterocycle containing one nitrogen atom. This ring is substituted with a methoxy group (-OCH₃) at the 3-position and a pyrrolidine ring at the 2-position. The pyrrolidine is a five-membered saturated heterocycle containing one nitrogen atom.

Molecular Formula and Weight

The fundamental chemical identity of a compound is defined by its molecular formula and weight. These parameters are crucial for stoichiometric calculations in synthesis and for analytical characterization.

Attribute	Value	Source
Molecular Formula	C₁₀H₁₄N₂O	[1]
Monoisotopic Mass	178.1106 g/mol	[1]
Molecular Weight	178.23 g/mol

Note: The molecular weight is an average based on the natural isotopic abundance of the constituent elements.

The structural formula of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine is depicted below:

Caption: 2D structure of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine.

The Significance of the Constituent Moieties

The pharmacological and chemical properties of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine are derived from its constituent pyridine and pyrrolidine rings.

• Pyridine Ring: The pyridine scaffold is a "privileged" structure in medicinal chemistry, appearing in a wide array of approved drugs.[2][3] Its aromaticity, polarity, and ability to act as a hydrogen bond acceptor make it a versatile component for modulating the pharmacokinetic and pharmacodynamic properties of a molecule.[2] The nitrogen atom in the pyridine ring can be protonated, influencing the compound's solubility and ability to interact with biological targets.

• Pyrrolidine Ring: The pyrrolidine ring is another prevalent heterocycle in drug discovery.[4] As a saturated, non-planar ring, it introduces three-dimensionality to a molecule, which can be crucial for specific interactions with the active sites of proteins. The nitrogen atom in the pyrrolidine ring is basic and can also be a key interaction point. The stereochemistry of the pyrrolidine ring can significantly impact biological activity.[4]

Potential Synthetic Pathways

A potential retrosynthetic analysis is outlined below:

Sources

• 1. PubChemLite - 3-methoxy-2-(pyrrolidin-3-yl)pyridine dihydrochloride (C10H14N2O) [pubchemlite.lcsb.uni.lu]
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A Tale of Two Isomers: A Technical Guide to the Core Differences Between 2-(Pyrrolidin-2-yl) and 2-(Pyrrolidin-3-yl) Pyridine Analogs

Audience: Researchers, scientists, and drug development professionals.

Abstract: The pyrrolidinyl-pyridine scaffold is a cornerstone in medicinal chemistry, particularly for targeting the central nervous system. A subtle shift in the linkage between the two heterocyclic rings—from the 2-position to the 3-position of the pyrrolidine ring—induces profound changes in the molecule's three-dimensional structure, synthetic accessibility, and pharmacological activity. This guide provides an in-depth analysis of these differences, offering field-proven insights into why these positional isomers are not interchangeable and how their unique properties can be leveraged in drug design.

The Foundational Distinction: Structural and Stereochemical Consequences

At first glance, the difference between 2-(pyrrolidin-2-yl)pyridine and 2-(pyrrolidin-3-yl)pyridine is a simple positional isomerism. However, this seemingly minor alteration has significant stereochemical and conformational implications that cascade down to influence biological activity.

The 2-yl analog, exemplified by nornicotine, possesses a single chiral center at the C2 position of the pyrrolidine ring, the point of attachment to the pyridine.[1] This results in two possible enantiomers, (S) and (R). In contrast, the 3-yl analog has its pyridine ring attached to a non-chiral carbon in the parent structure. Chirality in 3-yl analogs is introduced through substitution on the pyrrolidine ring itself.

This fundamental difference dictates the spatial orientation of the two rings relative to each other. In the 2-yl isomer, the pyrrolidine nitrogen is in close proximity to the pyridine ring, influencing the molecule's electronic properties and pKa. The 3-yl isomer places the pyridine ring further from the pyrrolidine nitrogen, resulting in a more flexible structure with a different vector for substituent placement.

Structural differences between 2-yl and 3-yl analogs.

Divergent Pathways: A Comparative Look at Synthetic Strategies

The choice of synthetic route is fundamentally dictated by the point of connectivity on the pyrrolidine ring. The methodologies are distinct, and understanding the causality behind each approach is critical for successful synthesis.

Synthesis of 2-(Pyrrolidin-2-yl)pyridine Analogs

The synthesis of this isomer often leverages the natural abundance of nicotine or the accessibility of proline derivatives. A common strategy involves the demethylation of nicotine to yield nornicotine.

Protocol: N-Demethylation of (S)-Nicotine to (S)-Nornicotine

• Reaction Setup: To a solution of (S)-nicotine (1.0 eq) in a suitable solvent such as toluene, add diethyl azodicarboxylate (DEAD) or a similar demethylating agent (1.1 eq) dropwise at 0 °C under an inert atmosphere (e.g., Argon).

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Hydrolysis: Upon completion, the intermediate is hydrolyzed, typically using a strong acid like HCl, to cleave the resulting hydrazide and liberate the secondary amine.

• Workup and Purification: The reaction mixture is basified with a strong base (e.g., NaOH) to a pH > 10 and extracted with an organic solvent like dichloromethane (DCM) or ethyl acetate. The combined organic layers are dried over an anhydrous salt (e.g., Na2SO4), filtered, and concentrated under reduced pressure.

• Final Purification: The crude product is purified by column chromatography on silica gel to afford pure (S)-nornicotine.

• Validation: The structure and purity of the final compound are confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Synthesis of 2-(Pyrrolidin-3-yl)pyridine Analogs

The synthesis of 3-yl analogs requires a different approach, as there are no readily available natural products with this scaffold. A common strategy involves the construction of the pyrrolidine ring or the coupling of a pre-existing 3-substituted pyrrolidine with a pyridine derivative.

Protocol: Synthesis via Suzuki Coupling

• Starting Materials: This route typically starts with a protected 3-pyrrolidinone, which is converted to its enol triflate. The other coupling partner is 2-pyridylboronic acid or a related boronate ester.

• Coupling Reaction: The protected pyrrolidine enol triflate (1.0 eq) and 2-pyridylboronic acid (1.2 eq) are dissolved in a solvent system like dioxane/water. A palladium catalyst, such as Pd(PPh₃)₄ (0.05 eq), and a base, like Na₂CO₃ (2.0 eq), are added.

• Reaction Conditions: The mixture is heated to reflux (around 80-100 °C) under an inert atmosphere for 4-12 hours. Reaction progress is monitored by TLC or LC-MS.

• Workup: After cooling, the reaction is diluted with water and extracted with an organic solvent. The organic extracts are washed with brine, dried, and concentrated.

• Reduction and Deprotection: The resulting double bond in the pyrroline ring is reduced (e.g., via catalytic hydrogenation with H₂/Pd-C), and the protecting group (e.g., Boc) is removed under acidic conditions (e.g., trifluoroacetic acid in DCM).

• Purification and Validation: The final product is purified by column chromatography or preparative HPLC and validated by spectroscopic methods.

Contrasting synthetic workflows for the two isomers.

The Pharmacological Divide: A Nicotinic Acetylcholine Receptor (nAChR) Case Study

The most well-documented therapeutic target for these scaffolds is the nicotinic acetylcholine receptor (nAChR) family. The positional isomerism has a dramatic effect on receptor subtype selectivity and functional activity.

The 2-yl analog, nornicotine, is a metabolite of nicotine and acts as an agonist at various nAChR subtypes.[2] It is particularly responsive at α7 and α6-containing nAChRs.[3] The (S)-enantiomer is generally more potent than the (R)-enantiomer, highlighting the importance of stereochemistry. The interaction is critically dependent on a cation-π interaction between the protonated pyrrolidine nitrogen and a tryptophan residue (Trp156 in the α4 subunit) in the receptor's binding pocket.[4][5]

The 3-yl analogs, on the other hand, can exhibit a wide range of pharmacological profiles, from full agonists to partial agonists and even antagonists, depending on the other substituents on the pyridine and pyrrolidine rings.[6][7] This versatility arises from the different orientation of the pyridine ring, which allows for the exploration of different subpockets within the nAChR binding site.

Comparative Pharmacological Data at Human nAChR Subtypes

Compound	Isomer Type	nAChR Subtype	Binding Affinity (Ki, nM)	Functional Activity (EC₅₀, µM)	Efficacy (% of ACh max)
(S)-Nornicotine	2-yl	α4β2	~20-50	~0.5-2	Agonist (~80-100%)
(S)-Nornicotine	2-yl	α7	~100-500	~15-20[3]	Partial Agonist (~50%)[3]
A-84543 Analog	2-yl (methoxy)	α4β2	0.15[6]	Agonist	-
Generic 3-yl Analog	3-yl	α4β2	Variable (20->10,000)[8]	Variable	Can be agonist or antagonist

Note: Data are approximate and compiled from various sources for illustrative purposes. Exact values can vary based on experimental conditions.

Hypothetical binding modes at the nAChR orthosteric site.

Physicochemical Properties and ADME Considerations

The difference in structure also impacts key physicochemical properties relevant to drug development, such as lipophilicity (LogP) and basicity (pKa).

Property	2-(Pyrrolidin-2-yl)pyridine (Nornicotine)	2-(Pyrrolidin-3-yl)pyridine	Rationale
LogP	~0.17[1]	~0.5-1.0 (Predicted)	The 3-yl isomer often has a slightly higher LogP due to the reduced influence of the two nitrogen atoms being in close proximity.
pKa (Pyrrolidine N)	~8.0-9.0[2]	~9.0-9.5	The electron-withdrawing effect of the pyridine ring is more pronounced at the C2 position, reducing the basicity of the adjacent pyrrolidine nitrogen compared to the more distant C3-linked isomer.

These differences can have significant consequences for a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) profile. For instance, the pKa will determine the ionization state at physiological pH, which in turn affects membrane permeability, receptor binding, and potential for hERG channel interactions.

Conclusion and Strategic Outlook

The choice between a 2-(pyrrolidin-2-yl) and a 2-(pyrrolidin-3-yl) pyridine scaffold is a critical decision in a drug discovery campaign. It is not a simple analoging strategy but a fundamental pivot in the exploration of chemical space.

• The 2-yl scaffold , typified by nornicotine, offers a more rigid structure with a well-defined pharmacophore for established nAChR interactions. It is an excellent starting point when high affinity and agonist activity at specific nAChR subtypes are desired.

• The 3-yl scaffold provides greater conformational flexibility and a different vector for chemical exploration. This makes it a more versatile template for achieving a wider range of pharmacological outcomes, including partial agonism and antagonism, and for potentially targeting different receptor families or allosteric sites.

As a Senior Application Scientist, my recommendation is to consider the project's specific goals. For refining a known agonist pharmacophore, the 2-yl series may be more appropriate. For novel target exploration or when seeking to modulate function beyond simple agonism, the 3-yl series offers a richer field of possibilities. The synthetic challenges for the 3-yl series are often greater, but the potential for discovering novel intellectual property and unique pharmacological profiles can be a significant reward.

References

• Lin, N. H., Gunn, D. E., Li, Y., He, Y., Bai, H., Ryther, K. B., Kuntzweiler, T., Donnelly-Roberts, D. L., Anderson, D. J., Campbell, J. E., Sullivan, J. P., Arneric, S. P., & Holladay, M. W. (1998). Synthesis and structure-activity relationships of pyridine-modified analogs of 3-[2-((S)-pyrrolidinyl)methoxy]pyridine, A-84543, a potent nicotinic acetylcholine receptor agonist. Bioorganic & Medicinal Chemistry Letters, 8(3), 249–254. [Link]

• Wheeler, D. R., & Voth, G. A. (2021). Affinity of Nicotinoids to a Model Nicotinic Acetylcholine Receptor (nAChR) Binding Pocket in the Human. The Journal of Physical Chemistry B, 125(33), 9404–9414. [Link]

• Papke, R. L., Horenstein, N. A., & Stokes, C. (2007). The pharmacological activity of nicotine and nornicotine on nAChRs subtypes: relevance to nicotine dependence and drug discovery. Journal of Neurochemistry, 101(1), 160–167. [Link]

• Lee, J., Davis, C. B., Rivero, R. A., Reitz, A. B., & Shank, R. P. (2000). Synthesis and structure-activity relationship of novel pyridyl ethers for the nicotinic acetylcholine receptor. Bioorganic & Medicinal Chemistry Letters, 10(10), 1063–1066. [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 412, 3-(Pyrrolidin-2-yl)pyridine. Retrieved from [Link].

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 4993105, 4-(Pyrrolidin-3-yl)pyridine. Retrieved from [Link].

• Lin, N. H., Li, Y., He, Y., Holladay, M. W., Kuntzweiler, T., Anderson, D. J., Campbell, J. E., & Arneric, S. P. (2001). Synthesis and structure-activity relationships of 5-substituted pyridine analogues of 3. Bioorganic & Medicinal Chemistry Letters, 11(5), 631–633. [Link]

• Jadhav, S. B., & Gaikwad, M. S. (2020). Recently Adopted Synthetic Approaches to Pyridine and Analogs: A Review. Asian Journal of Chemistry, 32(10), 2393-2402. [Link]

• Carrasco, E., Gomez-Gutierrez, P., Campos, P. M., Vega, M., Messeguer, A., & Perez, J. J. (2018). Discovery of novel 2,3,5-trisubstituted pyridine analogs as potent inhibitors of IL-1β via modulation of the p38 MAPK signaling pathway. European Journal of Medicinal Chemistry, 143, 126-138. [Link]

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Structure-Activity Relationship (SAR) of Methoxy-Pyridine Pyrrolidine Ligands: A Mechanistic Guide to nAChR Modulation

Executive Summary

The methoxy-pyridine pyrrolidine scaffold is a highly privileged pharmacophore in medicinal chemistry, predominantly utilized in the design of central nervous system (CNS) therapeutics and positron emission tomography (PET) imaging agents[1]. By mimicking the endogenous neurotransmitter acetylcholine, derivatives of 3-(2-(pyrrolidinyl)methoxy)pyridine exhibit profound affinity and selectivity for nicotinic acetylcholine receptors (nAChRs), specifically the α4β2 subtype[2].

This technical whitepaper deconstructs the structure-activity relationship (SAR) of this ligand class. We will explore the mechanistic causality behind specific structural modifications, present quantitative binding data, and detail self-validating experimental protocols for their synthesis and pharmacological evaluation.

Mechanistic Causality: Deconstructing the Pharmacophore

The efficacy of methoxy-pyridine pyrrolidine ligands stems from a tripartite structural synergy: the basic pyrrolidine ring, the flexible methoxy linker, and the aromatic pyridine core. Each domain interacts with distinct micro-environments within the nAChR ligand-binding domain.

The Pyrrolidine Core (Cationic Center)

The pyrrolidine nitrogen is protonated at physiological pH, acting as the primary anchor by forming a critical cation-π interaction with the conserved tryptophan residues in the receptor's "aromatic box"[2].

• Stereochemical Causality: The spatial orientation of this ring is non-negotiable. The (S)-configuration heavily favors transition state binding within the asymmetric chiral pocket of the α4β2 receptor, often resulting in orders of magnitude higher affinity compared to the (R)-enantiomer[1].

• N-Substitution: Modifying the pyrrolidine nitrogen (e.g., N-methylation) alters the steric bulk. While N-methylprolinol derivatives maintain high affinity, secondary amines (unsubstituted pyrrolidines) often display superior α4β2 vs. α3β4 subtype selectivity by minimizing steric clashes in the narrower β2 subunit interface[2].

The Methoxy Ether Linker (Spatial Spacer)

The methoxy bridge (–O–CH2–) dictates the crucial dihedral angle between the cationic center and the aromatic ring. Furthermore, the ether oxygen acts as a hydrogen bond acceptor, engaging with polar residues within the binding cleft[1]. Rigidifying this linker typically results in a catastrophic loss of affinity, proving that conformational flexibility is required to navigate the receptor's entry channel.

The Pyridine Scaffold (Aromatic Box Modulator)

The pyridine ring engages in π-π stacking with the receptor. The pyridine nitrogen serves as a vital hydrogen bond acceptor.

• C5-Substitution: The most fertile ground for SAR optimization lies at the 5-position of the pyridine ring. Substitutions here (e.g., halogens, fluoroalkyl chains) project into a hydrophobic sub-pocket of the α4β2 receptor. This not only enhances binding affinity but also increases lipophilicity (logD), facilitating blood-brain barrier (BBB) penetration. Crucially, this position is the primary vector for introducing

  F isotopes for PET imaging (e.g., Nifrolidine, Nifene)[3][4].

SAR Logic Map: Mechanistic causality of methoxy-pyridine pyrrolidine modifications.

Quantitative SAR Data

The table below summarizes the binding affinities (

) of key methoxy-pyridine pyrrolidine derivatives, illustrating the profound impact of C5-pyridine substitutions and pyrrolidine N-alkylation on receptor subtype selectivity[2][3][5].

Compound / Ligand	Pyrrolidine N ( )	Pyridine C5 ( )	(nM)	(nM)	Selectivity Ratio
A-84543			0.15	12.5	~83x
Desmethyl-A-84543			1.3	>1000	>760x
Nifrolidine			1.2	4700	~3916x
Nifene (Precursor)			0.5	>1000	>2000x
Compound 64		(Aryl)	1.2	~5640	~4700x

Data Synthesis Insight: Removing the methyl group from the pyrrolidine nitrogen (Desmethyl-A-84543) slightly reduces absolute affinity for

but drastically penalizes binding, resulting in a net gain in selectivity. The addition of a fluoropropyl group (Nifrolidine) perfectly balances high affinity, exceptional selectivity, and optimal in vivo kinetics for PET imaging.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Built-in controls and mechanistic checkpoints guarantee that the observed data is an artifact-free reflection of the ligand's true pharmacological profile.

Protocol A: Enantioselective Synthesis of 5-Substituted 3-(2-(S)-pyrrolidinylmethoxy)pyridines

This protocol utilizes the "chiral pool" to maintain strict stereochemical control, avoiding racemic mixtures that confound SAR data[1].

Step-by-Step Methodology:

• Precursor Preparation: Dissolve N-Boc-(S)-pyrrolidinemethanol (1.0 eq) in anhydrous dimethylformamide (DMF) under an inert argon atmosphere.

• Alkoxide Generation: Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise at 0°C. Causality: The low temperature prevents base-catalyzed racemization of the stereocenter adjacent to the pyrrolidine nitrogen.

• Nucleophilic Aromatic Substitution (

  ): Introduce 3-fluoro-5-bromopyridine (1.1 eq). Heat the reaction to 80°C for 4 hours. Validation Checkpoint: Monitor via LC-MS. The transition state involves backside attack on the pyridine ring; the stereochemistry of the pyrrolidine ring does not participate and is preserved[1].

• Cross-Coupling (C5 Derivatization): Isolate the brominated intermediate. Subject it to Suzuki-Miyaura coupling conditions (Pd(dppf)Cl

  , K CO , corresponding alkyl/aryl boronic acid) to install the C5 substituent.

• Deprotection: Treat the purified intermediate with trifluoroacetic acid (TFA) in dichloromethane (1:4 ratio) for 2 hours at room temperature to cleave the Boc protecting group.

• Purification: Purify the final compound via preparative reverse-phase HPLC to >99% enantiomeric excess (ee), validated by chiral HPLC.

Protocol B: In Vitro Radioligand Binding & Selectivity Assay

This assay utilizes competitive displacement to determine the

of synthesized ligands. It employs a dual-control system to isolate specific receptor subtypes.

Step-by-Step Methodology:

• Tissue Preparation: Homogenize male Sprague-Dawley rat brain tissue in 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 35,000 × g for 10 minutes. Resuspend the pellet (membrane fraction) in fresh buffer.

• Incubation Setup: In 96-well plates, combine:

  • 150 µL of membrane suspension.

  • 50 µL of [

    I]-iodoepibatidine ([ I]-IEB) at a constant concentration (e.g., 0.5 nM).

  • 50 µL of the test ligand at varying concentrations (

    to M).

• Self-Validating Controls (Critical Step):

  • To define

    specific binding: Add 200 nmol/L cytisine to a control well. Cytisine selectively masks sites. The difference in signal validates the specific fraction.

  • To define Non-Specific Binding (NSB): Add 300 µmol/L nicotine to a separate well to saturate all nAChR sites.

• Equilibration: Incubate the plates at 22°C for 2 hours to reach thermodynamic equilibrium.

• Filtration: Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific ligand adhesion). Wash three times with ice-cold buffer.

• Quantification: Measure retained radioactivity using a gamma counter. Calculate IC

  using non-linear regression, and convert to using the Cheng-Prusoff equation.

Assay Workflow: Self-validating radioligand binding protocol for nAChR selectivity.

Conclusion

The methoxy-pyridine pyrrolidine scaffold remains a cornerstone in neuropharmacology. By strictly controlling the stereochemistry of the pyrrolidine ring and strategically substituting the C5 position of the pyridine core, researchers can fine-tune the electronic and steric properties of the ligand. This rational SAR approach enables the development of highly selective

modulators, driving advancements in both therapeutic interventions for cognitive disorders and high-resolution PET neuroimaging.

References

• Benchchem. "2-[(Pyrrolidin-2-yl)methoxy]pyridine | High-Quality Research Chemical". Benchchem.
• Fasoli, F., et al. "Determinants for α4β2 vs. α3β4 Subtype Selectivity of Pyrrolidine-Based nAChRs Ligands: A Computational Perspective with Focus on Recent cryo-EM Receptor Structures". Molecules (PubMed).
• Pichika, R., et al. "Synthesis and Evaluation of Nicotine α4β2 Receptor Radioligand, 5-(3′-18F-Fluoropropyl)-3-(2-(S)-Pyrrolidinylmethoxy)Pyridine, in Rodents and PET in Nonhuman Primate". Journal of Nuclear Medicine.
• Kassiou, M., et al. "Development of radioligands with optimized imaging properties for quantification of nicotinic acetylcholine receptors by positron emission tomography". PMC.
• US Patent Office. "US9029557B2 - Labeled A4B2 ligands and methods therefor". Google Patents.
• Zhang, J., et al. "Chemistry and Pharmacological Characterization of Novel Nitrogen Analogs of AMOP-H-OH (Sazetidine-A; 6-[5-(Azetidin-2-ylmethoxy)pyridin-3-yl]hex-5-yn-1-ol) as α4β2-Nicotinic Acetylcholine Receptor-Selective Partial Agonists". PMC - PubMed Central.

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The 3-Methoxy-2-(pyrrolidin-3-yl)pyridine Scaffold: A Technical Guide for CNS Drug Discovery

Introduction: The Pursuit of Privileged Scaffolds in CNS Drug Discovery

In the intricate landscape of Central Nervous System (CNS) drug discovery, the identification and optimization of "privileged scaffolds" represent a cornerstone of modern medicinal chemistry. These are molecular frameworks that demonstrate the ability to bind to multiple, often unrelated, biological targets, providing a robust starting point for developing novel therapeutics. The 3-methoxy-2-(pyrrolidin-3-yl)pyridine core is a quintessential example of such a scaffold. Its inherent structural and physicochemical properties make it particularly adept at interacting with key CNS targets, most notably the α4β2 nicotinic acetylcholine receptors (nAChRs), which are implicated in a host of neurological and psychiatric disorders including Alzheimer's disease, schizophrenia, and nicotine addiction.[1][2][3]

This technical guide provides an in-depth exploration of the 3-methoxy-2-(pyrrolidin-3-yl)pyridine scaffold. It is designed for researchers, scientists, and drug development professionals, offering a blend of foundational science, actionable experimental protocols, and field-proven insights into its application. We will dissect its molecular architecture, delve into its primary mechanisms of action, and lay out a systematic approach to its evaluation and optimization as a therapeutic agent.

Part 1: A Molecular Overview of the Core Scaffold

The therapeutic potential of any CNS drug candidate is fundamentally linked to its physicochemical properties, which govern its ability to cross the blood-brain barrier (BBB) and engage its target. The 3-methoxy-2-(pyrrolidin-3-yl)pyridine scaffold possesses a favorable balance of these properties, making it an attractive starting point for CNS drug design.

Key Physicochemical and Structural Features

The scaffold is composed of two key pharmacophoric elements: a pyridine ring and a pyrrolidine ring.[4] The pyridine, an electron-deficient aromatic heterocycle, often enhances aqueous solubility and provides a vector for interaction with biological targets.[5] The saturated, non-planar pyrrolidine ring introduces a crucial three-dimensional character, allowing for a more precise exploration of the target's binding pocket.[4][6] The methoxy group on the pyridine ring can influence the molecule's electronic properties and metabolic stability.

Table 1: Predicted Physicochemical Properties of the Core Scaffold

Property	Predicted Value	Significance in CNS Drug Design
Molecular Weight	178.23 g/mol	Low molecular weight allows for further chemical modification during lead optimization without exceeding typical CNS drug limits.[7]
XlogP	0.6	An optimal lipophilicity for balancing aqueous solubility and membrane permeability, crucial for crossing the blood-brain barrier.[8]
Topological Polar Surface Area (TPSA)	36.2 Ų	A low TPSA is generally associated with good BBB penetration.[7]
Hydrogen Bond Donors	1	A limited number of hydrogen bond donors is favorable for CNS penetration.
Hydrogen Bond Acceptors	3	Provides points of interaction with biological targets.
pKa (most basic)	~9.0 (Pyrrolidine N)	The basicity of the pyrrolidine nitrogen allows for salt formation, which can improve solubility and handling properties.

Data sourced from PubChem CID 82653943 and general chemical principles.[8]

General Synthetic Approach

The synthesis of the 3-methoxy-2-(pyrrolidin-3-yl)pyridine scaffold can be achieved through various routes. A common strategy involves the coupling of a suitably protected 3-aminopyrrolidine derivative with a 2-halo-3-methoxypyridine. The choice of protecting group for the pyrrolidine nitrogen is critical to prevent side reactions and is typically removed in the final step.

For instance, a palladium-catalyzed cross-coupling reaction, such as the Buchwald-Hartwig amination, can be employed to form the crucial C-N bond between the pyridine and pyrrolidine rings. Subsequent deprotection yields the target scaffold. The modularity of this synthetic approach allows for the facile generation of analogs by varying either the pyrrolidine or the pyridine precursors.

Part 2: Primary CNS Targets and Mechanism of Action

The 3-methoxy-2-(pyrrolidin-3-yl)pyridine scaffold and its derivatives are most renowned for their interaction with nicotinic acetylcholine receptors (nAChRs), a family of ligand-gated ion channels that play a critical role in neuronal signaling.[2][9]

The α4β2 Nicotinic Acetylcholine Receptor

The α4β2 subtype is the most abundant nAChR in the brain and is a primary target for nicotine's reinforcing effects.[2][3] Dysfunction of this receptor is linked to cognitive deficits, anxiety, and pain.[2] Compounds based on the 3-methoxy-2-(pyrrolidin-3-yl)pyridine scaffold often act as potent partial agonists at the α4β2 nAChR.[10][11][12]

A partial agonist is a ligand that binds to and activates a receptor, but only elicits a partial response compared to a full agonist like acetylcholine or nicotine.[13] This dual action is therapeutically valuable:

• Agonist Action: By providing a moderate level of receptor stimulation, it can alleviate withdrawal symptoms and cravings, for example, in smoking cessation.[10][14]

• Antagonist Action: In the presence of a full agonist (like nicotine from smoking), it occupies the receptor, thereby blocking the full agonist from binding and reducing its rewarding effects.[14][15]

The smoking cessation drug Varenicline, which shares a similar pharmacophore, exemplifies the clinical success of this partial agonist mechanism at the α4β2 nAChR.[10][11][15]

Signaling Pathway

Binding of an agonist to the α4β2 nAChR triggers a conformational change, opening the ion channel and allowing the influx of cations, primarily Na+ and Ca2+.[13] This influx leads to depolarization of the neuronal membrane, an excitatory postsynaptic potential, and subsequent release of various neurotransmitters, including dopamine, which is crucial for reward and motivation.[10][14]

Caption: α4β2 nAChR partial agonist signaling pathway.

Part 3: A Scaffold for CNS Drug Discovery: SAR and Lead Optimization

The true power of the 3-methoxy-2-(pyrrolidin-3-yl)pyridine framework lies in its amenability to chemical modification to fine-tune its pharmacological profile. The Structure-Activity Relationship (SAR) describes how changes to a molecule's structure affect its biological activity.

Structure-Activity Relationship (SAR) Insights

Extensive research has provided key insights into the SAR of this scaffold, primarily targeting nAChRs.[16][17]

• Pyrrolidine Ring: The stereochemistry of the pyrrolidine ring is often critical for potent activity.[4] Substitutions on the pyrrolidine nitrogen can modulate potency, selectivity, and pharmacokinetic properties. For example, N-methylation has been shown to yield compounds with picomolar affinity.[18]

• Pyridine Ring: The position and nature of substituents on the pyridine ring can dramatically influence binding affinity and functional activity (agonist vs. antagonist).[16][19][20] Halogenation or the addition of other aromatic rings can increase potency, but may also impact metabolic stability and off-target effects.[19][20]

• Linker: While the core scaffold features a direct connection, related structures often incorporate a linker (e.g., an ether or methyleneoxy) between the two rings. The nature and length of this linker are critical for orienting the pharmacophores correctly within the receptor binding site.[16]

Table 2: Exemplar SAR Data for Pyrrolidinyl-Pyridine Analogs at α4β2 nAChRs

Compound/Modification	α4β2 nAChR Binding Affinity (Ki, nM)	Reference
3-[2-((S)-pyrrolidinyl)methoxy]pyridine	0.15	[16]
5-Phenyl substituted analog	0.055	[20]
2-Chloro substituted analog	Varies significantly with other substitutions	[19]
N-Methyl pyrrolidine analog	0.028 (28 pM)	[18]

Lead Optimization Workflow

The process of evolving a "hit" compound from a screening campaign into a clinical candidate is a multi-parameter optimization challenge. The 3-methoxy-2-(pyrrolidin-3-yl)pyridine scaffold provides a robust starting point for this journey.

Caption: Iterative workflow for lead optimization.

Part 4: Experimental Protocols for Scaffold Evaluation

Rigorous and reproducible experimental evaluation is paramount. The following protocols are foundational for characterizing compounds derived from the 3-methoxy-2-(pyrrolidin-3-yl)pyridine scaffold.

Protocol 1: In Vitro Radioligand Binding Assay (Competitive)

Objective: To determine the binding affinity (Ki) of a test compound for the α4β2 nAChR. This assay is a gold standard for quantifying ligand-receptor interactions.[21]

Causality: This protocol measures the ability of a non-radiolabeled test compound to compete with a radiolabeled ligand of known affinity for the receptor. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined, from which the inhibitory constant (Ki) is calculated.[22]

Methodology:

• Preparation of Membranes:

  • Use a stable cell line expressing human α4β2 nAChRs (e.g., SH-EP1 cells) or rat cortical membranes.[23]

  • Homogenize cells/tissue in an ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate and resuspend the pellet (membrane fraction) in a fresh buffer.

  • Determine protein concentration using a standard method (e.g., Bradford assay).

• Assay Setup (96-well plate format):

  • Total Binding Wells: Add membrane preparation, assay buffer, and a fixed concentration of a suitable radioligand (e.g., [³H]-Epibatidine or [¹²⁵I]-Epibatidine).[24]

  • Non-Specific Binding (NSB) Wells: Add all components of the total binding wells plus a high concentration of a non-labeled competitor (e.g., 1 mM nicotine) to saturate the receptors.[24]

  • Test Compound Wells: Add membrane preparation, radioligand, and serial dilutions of the test compound.

• Incubation: Incubate the plate at a defined temperature (e.g., 4°C or room temperature) for a sufficient time to reach equilibrium (e.g., 2-4 hours).

• Separation:

  • Rapidly separate bound from free radioligand by vacuum filtration through glass fiber filters (e.g., GF/C).[21][22]

  • The membranes with bound radioligand are trapped on the filter.

  • Wash the filters rapidly with ice-cold buffer to remove unbound radioligand.

• Quantification:

  • Place filters in scintillation vials with a scintillation cocktail.

  • Count the radioactivity (disintegrations per minute, DPM) using a scintillation counter.

• Data Analysis:

  • Specific Binding = Total Binding - Non-Specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Self-Validation: The assay is validated if the specific binding window (Total/NSB ratio) is sufficiently large (typically >5) and the control compound yields its known Ki value within an acceptable range.

Protocol 2: In Vivo Behavioral Assay (Elevated Plus Maze)

Objective: To assess the anxiolytic (anxiety-reducing) potential of a test compound in rodents. This is a widely used and validated model for screening anxiolytic drugs.[25][26]

Causality: The test is based on the natural aversion of rodents to open and elevated spaces. Anxiolytic compounds are expected to increase the proportion of time spent and the number of entries into the open arms of the maze compared to the enclosed arms.[25][27]

Methodology:

• Apparatus: A plus-shaped maze elevated from the floor, with two opposite arms open and two opposite arms enclosed by walls.

• Animals: Use adult male mice or rats, habituated to the testing room for at least 1 hour before the experiment.

• Dosing:

  • Administer the test compound via an appropriate route (e.g., intraperitoneal injection, oral gavage) at various doses. Include a vehicle control group and a positive control group (e.g., diazepam).

  • Allow for a specific pre-treatment time (e.g., 30-60 minutes) for the drug to take effect.

• Testing Procedure:

  • Place the animal in the center of the maze, facing one of the open arms.

  • Allow the animal to explore the maze freely for a set period (e.g., 5 minutes).

  • Record the session using a video camera mounted above the maze.

• Data Analysis:

  • Score the video recordings (manually or using automated tracking software) for the following parameters:

    • Number of entries into the open arms.

    • Number of entries into the closed arms.

    • Time spent in the open arms.

    • Time spent in the closed arms.

  • Calculate the percentage of open arm entries and the percentage of time spent in the open arms.

  • Total arm entries can be used as a measure of general locomotor activity.

• Interpretation: A statistically significant increase in the percentage of open arm entries and/or time spent in the open arms, without a significant change in total locomotor activity, is indicative of an anxiolytic effect.

Self-Validation: The model is considered valid if the positive control (e.g., diazepam) produces a significant anxiolytic effect compared to the vehicle control group.

Conclusion and Future Directions

The 3-methoxy-2-(pyrrolidin-3-yl)pyridine scaffold stands out as a highly valuable and versatile core for the development of novel CNS therapeutics. Its favorable physicochemical properties, combined with its proven ability to modulate key neuronal targets like the α4β2 nAChR, have cemented its status as a privileged structure in medicinal chemistry. The partial agonist mechanism offers a sophisticated approach to receptor modulation, providing a therapeutic window that can be finely tuned through iterative chemical synthesis and rigorous biological evaluation.

Future research will likely focus on further refining the selectivity of these ligands for different nAChR subtypes and exploring their potential in other CNS disorders where cholinergic dysfunction is implicated, such as cognitive enhancement and pain management.[13][28] The systematic application of the principles and protocols outlined in this guide will be instrumental in unlocking the full therapeutic potential of this remarkable scaffold.

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Methodological & Application

Protocol for reductive amination in 3-Methoxy-2-(pyrrolidin-3-yl)pyridine synthesis

Application Note: Protocol for Reductive Amination in 3-Methoxy-2-(pyrrolidin-3-yl)pyridine Synthesis

Part 1: Core Directive & Technical Scope

The synthesis of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine (a structural analog of nornicotine and a privileged scaffold in nicotinic acetylcholine receptor (nAChR) ligand discovery) presents a specific regiochemical challenge: constructing a pyrrolidine ring attached at its C3 position to the C2 position of a 3-methoxypyridine.

Unlike 2-substituted pyrrolidines (which are easily accessed from amino acids), 3-substituted pyrrolidines typically require the construction of the pyrrolidine ring onto the aryl pendant. The most robust and scalable method for this transformation is the Intramolecular Reductive Amination (Cyclization) of a 2-aryl-1,4-dicarbonyl precursor (or its synthetic equivalent).

This guide details the protocol for the Reductive Cyclization of 2-(3-methoxy-2-pyridyl)succinaldehyde to form the target pyrrolidine ring. This "double reductive amination" strategy offers superior atom economy and stereocontrol compared to radical cyclizations or metal-catalyzed couplings.

Part 2: Scientific Integrity & Logic

Mechanistic Basis & Experimental Causality

The success of this protocol hinges on the chemoselective formation of the cyclic iminium ion .

• The Challenge: The precursor, a 2-substituted succinaldehyde derivative, is prone to polymerization or intermolecular condensation.

• The Solution: We utilize a buffered pH (5.0–6.0) system.

  • Why? At this pH, the amine source (ammonium acetate) is in equilibrium with free ammonia, facilitating nucleophilic attack on the aldehyde. Crucially, the pH is low enough to protonate the resulting hemiaminal (facilitating water loss to form the iminium) but high enough to prevent the complete protonation of the reducing agent (Sodium Cyanoborohydride), maintaining its hydridic activity.

• The Reducing Agent: Sodium Cyanoborohydride (NaBH₃CN) is selected over Sodium Borohydride (NaBH₄).

  • Causality: NaBH₄ is too aggressive and will reduce the aldehyde/ketone before the imine is formed, leading to open-chain diols. NaBH₃CN is chemoselective for the protonated iminium ion, ensuring that reduction only occurs after cyclization.

Reaction Pathway Visualization

Figure 1: Mechanistic pathway of the intramolecular reductive amination. The rate-determining step is typically the formation of the cyclic iminium species.

Part 3: Experimental Protocol

Materials & Reagents

• Precursor: 2-(3-methoxy-2-pyridyl)-1,4-dimethoxybutane (Latent aldehyde form) or 2-(3-methoxy-2-pyridyl)succinaldehyde (freshly prepared).

• Amine Source: Ammonium Acetate (NH₄OAc), anhydrous (99.99%).

• Reducing Agent: Sodium Cyanoborohydride (NaBH₃CN).

• Solvent: Methanol (MeOH), anhydrous.

• Acid/Base: Glacial Acetic Acid (AcOH) for pH adjustment.

Step-by-Step Methodology

Step 1: Precursor Activation (If using acetal)

• Context: Succinaldehydes are unstable. It is standard practice to use the bis-dimethyl acetal.

• Dissolve 1.0 eq of 2-(3-methoxy-2-pyridyl)-1,4-dimethoxybutane in 1N HCl (aq).

• Stir at 40°C for 2 hours to hydrolyze the acetals.

• Neutralize carefully with NaHCO₃ to pH 7, extract with DCM, dry, and concentrate immediately before the next step.

  • Critical Checkpoint: Do not store the free aldehyde. Proceed immediately to avoid oligomerization.

Step 2: Iminium Formation (The "Aging" Period)

• In a round-bottom flask, dissolve the fresh aldehyde (1.0 eq) in Methanol (0.1 M concentration) .

• Add Ammonium Acetate (10.0 eq) . The large excess drives the equilibrium toward the imine.

• Add Glacial Acetic Acid dropwise to adjust the pH to approximately 5.5–6.0 . Use wet pH paper to verify.

  • Why? If pH < 4, the amine is protonated and non-nucleophilic. If pH > 7, iminium formation is slow.

• Add 3Å Molecular Sieves (activated).

  • Why? To scavenge the water produced during imine formation, driving the equilibrium forward.

• Stir at Room Temperature (20–25°C) for 2 hours .

  • Trustworthiness: Do not add the reducing agent yet. Allow the cyclic iminium to form. Adding hydride too early results in the reduction of the linear aldehyde to a primary alcohol (dead end).

Step 3: Reductive Cyclization

• Cool the mixture to 0°C (ice bath).

• Add Sodium Cyanoborohydride (1.5 eq) portion-wise over 10 minutes.

  • Safety: NaBH₃CN generates HCN if exposed to strong acid. Ensure the reaction is vented through a bleach scrubber if scaling up.

• Allow the reaction to warm to Room Temperature and stir for 12–16 hours .

• Monitoring: Monitor by LC-MS. Look for the disappearance of the aldehyde (M+) and the appearance of the pyrrolidine mass (M+H = 179.1 for the free base).

Step 4: Work-up & Purification

• Quench: Slowly add concentrated HCl to lower pH to < 2. Stir for 30 mins.

  • Why? This decomposes the excess borohydride complex.

• Basify: Adjust pH to > 12 using 6N NaOH.

  • Why? To deprotonate the pyrrolidine nitrogen, making it extractable into organic solvent.

• Extraction: Extract 3x with Chloroform/Isopropanol (3:1) .

  • Expert Tip: Pyrrolidines are highly water-soluble. Standard EtOAc extraction often results in poor yield. The CHCl₃/IPA mixture is superior for polar amines.

• Purification: Flash chromatography on silica gel.

  • Eluent: DCM:MeOH:NH₄OH (90:9:1). The ammonia is essential to prevent streaking of the secondary amine on silica.

Part 4: Data Presentation & Critical Parameters

Optimization Table: Reducing Agent Selection

Reducing Agent	pH Conditions	Chemoselectivity	Yield	Notes
NaBH₃CN	pH 5–6	High (Reduces Iminium > Aldehyde)	75-85%	Recommended. Slow, controlled reduction allows cyclization.
NaBH(OAc)₃	pH 4–5	High (Reduces Iminium > Aldehyde)	60-70%	Faster reaction, but sterics of the 3-pyridyl group may hinder the bulky acetoxyborohydride.
NaBH₄	pH > 7	Low (Reduces Aldehyde > Iminium)	< 20%	Avoid. Produces open-chain diol side products (Major impurity).
H₂ / Pd-C	Neutral	Moderate	40-50%	Often leads to over-reduction of the pyridine ring or hydrogenolysis of the OMe group.

Troubleshooting Guide

• Issue: Low Yield / Polymerization.

  • Cause: High concentration of aldehyde.

  • Fix: Perform the reaction under high dilution conditions (0.05 M) to favor intramolecular cyclization over intermolecular polymerization.

• Issue: Incomplete Cyclization (Linear Amine observed).

  • Cause: "Aging" time too short; imine didn't form before reduction.

  • Fix: Increase the pre-reduction stirring time to 4 hours or heat to 40°C before adding NaBH₃CN.

• Issue: Loss of Product in Aqueous Layer.

  • Cause: Inefficient extraction of the polar amine.

  • Fix: Saturate the aqueous phase with NaCl (salting out) before extraction and use the CHCl₃/IPA solvent system.

References

• Synthesis of 3-substituted pyrrolidines via reductive amination

  • Source: Organic Chemistry Portal. "Pyrrolidine Synthesis."

  • URL:[Link]

• General Protocol for Reductive Amination with NaBH3CN

  • Title: Reductive Amination of Aldehydes and Ketones with Sodium Cyanoborohydride.
  • Source: Borch, R. F.; Bernstein, M. D.; Durst, H. D. J. Am. Chem. Soc.1971, 93, 2897.

  • URL:[Link]

• Synthesis of Nicotine Analogs (Structural Context)

  • Title: Synthesis and structure-activity relationships of pyridine-modified analogs of 3-[2-((S)-pyrrolidinyl)methoxy]pyridine.
  • Source: PubMed (Bioorg Med Chem Lett).

  • URL:[Link]

• Application of Iridium-Catalyzed Reductive Amination (Alternative Method)

  • Title: Construction of N-Aryl-Substituted Pyrrolidines by Successive Reductive Amination.[1]

  • Source: MDPI Molecules.

  • URL:[Link]

Sources

• 1. Construction of N-Aryl-Substituted Pyrrolidines by Successive Reductive Amination of Diketones via Transfer Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]

Title: Automated Radiosynthesis and Quality Control of [¹⁸F]3-Methoxy-2-(pyrrolidin-3-yl)pyridine: A PET Radioligand for Imaging α4β2 Nicotinic Acetylcholine Receptors

An Application Note and Protocol for Researchers

Abstract

The α4β2 nicotinic acetylcholine receptor (nAChR) is a critical biomarker in the study of various neurological and psychiatric disorders, including Alzheimer's disease, Parkinson's disease, and addiction.[1][2] Positron Emission Tomography (PET) provides a non-invasive method to quantify these receptors in vivo, demanding high-affinity and specific radioligands.[3][4] This document provides a comprehensive guide to the automated radiosynthesis, purification, and quality control of [¹⁸F]3-Methoxy-2-(pyrrolidin-3-yl)pyridine, a promising agonist radiotracer for imaging the α4β2 nAChR subtype. The protocol is designed for implementation on common automated synthesis modules, ensuring reproducibility and adherence to Good Manufacturing Practice (GMP) standards.[5]

Introduction and Scientific Rationale

The development of PET radioligands for nAChRs has evolved significantly from early tracers like [¹¹C]Nicotine, which suffered from high non-specific binding and rapid metabolism.[6][7] Subsequent generations, such as 2-[¹⁸F]FA-85380 (2-[¹⁸F]FA), offered improved imaging but were hampered by slow in vivo kinetics, requiring lengthy scan times that are challenging for both patients and clinical workflow.[6][7] The ideal radiotracer should exhibit high binding affinity, favorable kinetics for rapid equilibrium, and a synthesis route that is both efficient and automatable.[7][8]

The chemical scaffold of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine has been identified as a high-affinity ligand for α4β2 nAChRs.[9][10] Introducing a fluorine-18 label to this molecule provides a PET tracer with an optimal half-life (109.7 min) for synthesis, distribution, and imaging studies, along with the low positron energy (635 keV) necessary for high-resolution images.[11][12] The radiosynthesis strategy presented here employs a one-step nucleophilic aromatic substitution (SNA_r_) on an activated pyridine ring, a robust and widely applied method for producing [¹⁸F]fluoropyridine compounds.[13][14] This approach ensures high specific activity, which is crucial for minimizing pharmacological effects and avoiding receptor saturation during imaging.

Radiosynthesis Workflow

The overall process involves the cyclotron production of [¹⁸F]fluoride, its activation via a phase-transfer catalyst, a nucleophilic substitution reaction with a suitable precursor, HPLC purification, and final formulation into an injectable solution.

Caption: Automated radiosynthesis workflow for [¹⁸F]3-Methoxy-2-(pyrrolidin-3-yl)pyridine.

Detailed Experimental Protocols

Materials and Equipment

• Precursor: N-Boc-3-(2-nitro-3-methoxypyridin-2-yl)pyrrolidine or an equivalent tosylate precursor.[15]

• Chemicals: Kryptofix 2.2.2 (K₂₂₂), Potassium Carbonate (K₂CO₃), Acetonitrile (MeCN, anhydrous), Ethanol (USP grade), Water for Injection (WFI), Sterile Saline (0.9%).

• Cartridges: QMA light anion-exchange cartridge, C18 Sep-Pak cartridge.

• Equipment: Automated radiosynthesis module (e.g., GE FASTlab™, IBA Synthera), semi-preparative and analytical HPLC systems with radioactivity and UV detectors, gas chromatograph (GC) for residual solvent analysis, pH meter, sterile filtration unit (0.22 µm).

Protocol: Automated Radiosynthesis

This protocol is generalized for a cassette-based automated synthesizer.[5]

• Preparation:

  • Aseptically assemble the synthesis cassette according to the manufacturer's instructions.

  • Prepare reagent vials:

    • Eluent Vial: 0.5-1.0 mg Kryptofix 2.2.2 and 0.1-0.2 mg K₂CO₃ dissolved in 1 mL Acetonitrile/Water (95:5).

    • Precursor Vial: 1-3 mg of the precursor dissolved in 1-2 mL of anhydrous DMSO or Acetonitrile.

    • HPLC Mobile Phase: Prepare the appropriate mobile phase (e.g., 40:60 Acetonitrile:Ammonium Formate buffer).

    • Formulation Solution: Prepare a sterile solution of 10% Ethanol in 0.9% Saline.

• Step 1: [¹⁸F]Fluoride Trapping and Elution

  • Bombard an ¹⁸O-enriched water target in a cyclotron to produce [¹⁸F]fluoride.

  • Transfer the aqueous [¹⁸F]fluoride from the target to the synthesis module, passing it through the QMA anion-exchange cartridge to trap the [¹⁸F]F⁻.

  • Pass the K₂₂₂/K₂CO₃ eluent solution through the QMA cartridge to elute the trapped [¹⁸F]F⁻ into the reaction vessel.

  • Causality: The Kryptofix 2.2.2 acts as a phase-transfer catalyst, encapsulating the potassium ion (K⁺) and making the "naked" [¹⁸F]fluoride anion highly nucleophilic and reactive.[14]

• Step 2: Radiolabeling Reaction

  • Heat the reaction vessel under vacuum and a flow of nitrogen to perform azeotropic drying, removing all water with additions of anhydrous acetonitrile. Complete dryness is critical for high radiochemical yield.[5]

  • Once dry, transfer the precursor solution into the reaction vessel.

  • Seal the vessel and heat to 120-150°C for 10-15 minutes.

  • Causality: The electron-withdrawing nitro group on the precursor's pyridine ring activates the carbon atom for nucleophilic attack by the highly reactive [¹⁸F]fluoride.[11]

Caption: Radiosynthesis of [¹⁸F]3-Methoxy-2-(pyrrolidin-3-yl)pyridine via nucleophilic substitution.

• Step 3: Purification and Formulation

  • After cooling, quench the reaction mixture with the HPLC mobile phase.

  • Inject the crude mixture onto a semi-preparative C18 HPLC column.

  • Monitor the eluent with UV and radioactivity detectors. Collect the fraction corresponding to the radiolabeled product.

  • Trap the collected fraction on a C18 Sep-Pak cartridge.

  • Wash the cartridge with sterile Water for Injection (WFI) to remove residual HPLC solvents.

  • Elute the final product from the C18 cartridge with a small volume (0.5-1.0 mL) of USP-grade ethanol, followed by the formulation solution (e.g., 9 mL of sterile saline).

  • Pass the final solution through a 0.22 µm sterile filter into a sterile, pyrogen-free dose vial.

Quality Control (QC) Protocol

All QC tests must be performed prior to release for human administration.[16][17]

Parameter	Method	Specification	Rationale
Identity	Analytical Radio-HPLC	Retention time matches that of the non-radioactive reference standard.	Confirms the correct radiochemical product was synthesized.
Radiochemical Purity	Analytical Radio-HPLC	≥ 95%	Ensures that radioactivity is primarily from the desired tracer, minimizing dose from impurities.
Radionuclidic Identity	Gamma Spectrometry	Half-life of 105-115 minutes.	Confirms the radionuclide is Fluorine-18.
pH	pH meter or strip	4.5 - 7.5	Ensures the final product is within a physiologically acceptable range for injection.
Residual Solvents	Gas Chromatography (GC)	Ethanol < 5000 ppm; Acetonitrile < 410 ppm; DMSO < 5000 ppm.	Limits exposure to potentially toxic organic solvents used during synthesis.[11]
Visual Inspection	Manual Observation	Clear, colorless solution, free of particulate matter.	Basic safety check for precipitates or foreign matter.
Bacterial Endotoxins	LAL Test	< 175 EU / V (where V is the max recommended dose in mL)	Protects the patient from pyrogenic reactions.
Sterility	USP <71>	No microbial growth.	Ensures the final product is free from microbial contamination.
Molar Activity (A_m_)	Analytical HPLC	Typically > 37 GBq/µmol (>1000 Ci/mmol) at end of synthesis.	A high molar activity is required to avoid pharmacological effects from the injected mass.[18]

Expected Results and Discussion

Following this protocol, the automated synthesis of [¹⁸F]3-Methoxy-2-(pyrrolidin-3-yl)pyridine can be completed within 50-70 minutes.

Parameter	Expected Outcome
Total Synthesis Time	50 - 70 minutes
Radiochemical Yield (RCY)	25 - 40% (decay-corrected)
Radiochemical Purity	> 98%
Molar Activity (A_m_)	> 50 GBq/µmol at end of synthesis

A common challenge in [¹⁸F]fluoropyridine synthesis is incomplete removal of water, which drastically reduces radiochemical yield by deactivating the [¹⁸F]fluoride. Ensuring the use of anhydrous solvents and an efficient azeotropic drying step is paramount. Low yields may also result from precursor degradation at high temperatures; optimizing reaction time and temperature is key. The final formulated product should be used promptly due to the 109.7-minute half-life of Fluorine-18.

Conclusion

This application note details a robust and reproducible automated method for the synthesis of [¹⁸F]3-Methoxy-2-(pyrrolidin-3-yl)pyridine. The one-step radiolabeling approach combined with standard purification and stringent quality control yields a high-purity radiopharmaceutical suitable for preclinical and clinical PET imaging of α4β2 nicotinic acetylcholine receptors. This tracer holds the potential to facilitate research into the pathophysiology of numerous CNS disorders and aid in the development of novel therapeutics.

References

• PET Imaging of the α4β2* Nicotinic Acetylcholine Receptors in Alzheimer's Disease. (2016). SpringerLink.
• Broussard, G., et al. (n.d.). PET Imaging of α4β2* Nicotinic Acetylcholine Receptors: Quantitative Analysis of [18F]Nifene Kinetics in the Nonhuman Primate. PMC.
• Martín, A., et al. (2015). In Vivo PET Imaging of the α4β2 Nicotinic Acetylcholine Receptor As a Marker for Brain Inflammation after Cerebral Ischemia. PMC.
• Cosgrove, K. P., et al. (2014). PET imaging of α4β2* nicotinic acetylcholine receptors before and during chronic alcohol administration to rhesus monkeys. Journal of Nuclear Medicine.

• Horti, A. G., et al. (2013). PET imaging of high-affinity α4β2 nicotinic acetylcholine receptors in humans with 18F-AZAN, a radioligand with optimal brain kinetics. Journal of Nuclear Medicine. Available at: [Link]

• Valette, H., et al. (2004). Evaluation of 5-(2-(4-pyridinyl)vinyl)-6-chloro-3-(1-methyl-2-(S)-pyrrolidinylmethoxy)pyridine and its analogues as PET radioligands for imaging nicotinic acetylcholine receptors. PubMed. Available at: [Link]

• Brust, P., et al. (n.d.). A Promising PET Tracer for Imaging of α7 Nicotinic Acetylcholine Receptors in the Brain: Design, Synthesis, and in Vivo Evaluation of a Dibenzothiophene-Based Radioligand. PMC.

• Wenzel, B., et al. (2021). Development of 18F-Labeled Radiotracers for PET Imaging of the Adenosine A2A Receptor: Synthesis, Radiolabeling and Preliminary Biological Evaluation. MDPI. Available at: [Link]

• Rai, R., et al. (2023). Trapping of Nicotinic Acetylcholine Receptor Ligands Assayed by In Vitro Cellular Studies and In Vivo PET Imaging. Journal of Neuroscience. Available at: [Link]

• Gürses, M. E., et al. (n.d.). Development of 18F/11C-Labeled Pyrrolo-Pyridine/Pyrimidine LRRK2 Selective PET Radioligands. PMC.
• Khan, I. (n.d.). About the radiosynthesis and preclinical evaluation of innovative PET-tracers labelled with fluorine-18 and carbon-11 for neuroimaging studies of the SERT, NET and the P-gp. MedUni Wien.

• Wang, S., et al. (2021). The Availability of the α7-Nicotinic Acetylcholine Receptor in Early Identification of Vulnerable Atherosclerotic Plaques: A Study Using a Novel 18F-Label Radioligand PET. Frontiers in Cardiovascular Medicine. Available at: [Link]

• Horti, A. G., & Mukhin, A. G. (n.d.). Clinical Perspective and Recent Development of PET Radioligands for Imaging Cerebral Nicotinic Acetylcholine Receptors. PMC.

• Brown, L. L., et al. (2002). Synthesis and evaluation of a novel series of 2-chloro-5-((1-methyl-2-(S)-pyrrolidinyl)methoxy)-3-(2-(4-pyridinyl)vinyl)pyridine analogues as potential positron emission tomography imaging agents for nicotinic acetylcholine receptors. Journal of Medicinal Chemistry. Available at: [Link]

• IAEA. (2021). Production and Quality Control of Fluorine-18 Labelled Radiopharmaceuticals. IAEA. Available at: [Link]

• Zhang, Y., et al. (2004). 5-Substituted Derivatives of 6-Halogeno-3-((2-(S)-azetidinyl)methoxy)pyridine and 6-Halogeno-3-((2-(S)-pyrrolidinyl)methoxy)pyridine with Low Picomolar Affinity for α4β2 Nicotinic Acetylcholine Receptor and Wide Range of Lipophilicity: Potential Probes for Imaging with Positron Emission Tomography. Journal of Medicinal Chemistry. Available at: [Link]

• Anzellotti, A., et al. (2015). Automated production and quality testing of [18F]labeled radiotracers using the BG75 system. Journal of Radioanalytical and Nuclear Chemistry. Available at: [Link]

• Brown, L. L., et al. (2002). Synthesis and Evaluation of a Novel Series of 2-Chloro-5-((1-methyl-2-(S)-pyrrolidinyl)methoxy)-3-(2-(4-pyridinyl)vinyl)pyridine Analogues as Potential Positron Emission Tomography Imaging Agents for Nicotinic Acetylcholine Receptors. ResearchGate. Available at: [Link]

• Brown, L. L., et al. (2002). Synthesis and Evaluation of a Novel Series of 2-Chloro-5-((1-methyl-2-(S)-pyrrolidinyl)methoxy)-3-(2-(4-pyridinyl)vinyl)pyridine Analogues as Potential Positron Emission Tomography Imaging Agents for Nicotinic Acetylcholine Receptors. ACS Publications. Available at: [Link]

• Coenen, H. H. (n.d.). Automated synthesis of PET tracers. Forschungszentrum Jülich. Available at: [Link]

• Kniess, T. (2014). Radiolabeling of Nanoparticles and Polymers for PET Imaging. MDPI. Available at: [Link]

• Dollé, F. (2006). [18F]fluoropyridines: From conventional radiotracers to the labeling of macromolecules such as proteins and oligonucleotides. Springer. Available at: [Link]

• Mission, J. R., et al. (2021). Novel Tracers and Radionuclides in PET Imaging. Radiology Key. Available at: [Link]

• Roivainen, A., & Li, X.-G. (Eds.). (n.d.). Radiopharmaceuticals for PET Imaging. DOAB. Available at: [Link]

• International Narcotics Control Board. (n.d.). List of Precursors and chemicals Frequently used in the illicit manufacture of narcotic drugs and psychotropic substances under International Control. United Nations. Available at: [Link]

• Chinnasamy, R., et al. (n.d.). Synthesis of 18f-radiolabeled styrylpyridines from tosylate precursors and stable pharmaceutical compositions thereof. Google Patents.

• International Narcotics Control Board. (2024). Precursors and chemicals frequently used in the illicit manufacture of narcotic drugs and psychotropic substances 2023. UNIS Vienna. Available at: [Link]

• Nechaev, M., et al. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. Available at: [Link]

• Amador, A., et al. (2024). Improved Chemical and Radiochemical Synthesis of Neuropeptide Y Y2 Receptor Antagonist N-Methyl-JNJ-31020028 and Preclinical Positron Emission Tomography Studies. MDPI. Available at: [Link]

Sources

• 1. PET Imaging of the α4β2* Nicotinic Acetylcholine Receptors in Alzheimer’s Disease | Radiology Key [radiologykey.com]
• 2. In Vivo PET Imaging of the α4β2 Nicotinic Acetylcholine Receptor As a Marker for Brain Inflammation after Cerebral Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Promising PET Tracer for Imaging of α7 Nicotinic Acetylcholine Receptors in the Brain: Design, Synthesis, and in Vivo Evaluation of a Dibenzothiophene-Based Radioligand - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Radiopharmaceuticals for PET Imaging - Issue A [directory.doabooks.org]
• 5. Automated synthesis of PET tracers [fz-juelich.de]
• 6. PET Imaging of α4β2* Nicotinic Acetylcholine Receptors: Quantitative Analysis of [18F]Nifene Kinetics in the Nonhuman Primate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Clinical Perspective and Recent Development of PET Radioligands for Imaging Cerebral Nicotinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PET imaging of high-affinity α4β2 nicotinic acetylcholine receptors in humans with 18F-AZAN, a radioligand with optimal brain kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and evaluation of a novel series of 2-chloro-5-((1-methyl-2-(S)-pyrrolidinyl)methoxy)-3-(2-(4-pyridinyl)vinyl)pyridine analogues as potential positron emission tomography imaging agents for nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pure.johnshopkins.edu [pure.johnshopkins.edu]
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• 18. mdpi.com [mdpi.com]

Application Note: Solvent Selection and Formulation Protocols for 3-Methoxy-2-(pyrrolidin-3-yl)pyridine Dihydrochloride

Target Audience: Medicinal Chemists, Pharmacologists, and Assay Development Scientists Compound Class: Nicotinic pharmacophore / CNS-active pyrrolidinyl-pyridine derivative

Introduction & Physicochemical Profiling

3-Methoxy-2-(pyrrolidin-3-yl)pyridine dihydrochloride is a synthetic small molecule characterized by a basic pyrrolidine ring and a weakly basic pyridine system[1]. In drug discovery, compounds bearing this structural motif are frequently utilized as ligands for central nervous system targets, such as nicotinic acetylcholine receptors (nAChRs).

Because the free base form of this compound is highly lipophilic and prone to oxidation, it is supplied as a dihydrochloride (2HCl) salt . This salt formation drastically alters the thermodynamic properties of the molecule, lowering the crystal lattice energy and favoring rapid hydration. Understanding the causality behind how this specific salt interacts with different solvents is critical to preventing artifactual data in downstream high-throughput screening (HTS) or in vivo models.

Table 1: Physicochemical & Predicted Solubility Profile

Property	Value	Causality & Experimental Implication
Molecular Weight (Base)	178.23 g/mol	Represents the active pharmacological moiety.
Molecular Weight (Salt)	251.15 g/mol	Critical: Batch-specific MW may vary due to ambient hydration. Always recalculate molarity based on the specific Certificate of Analysis (CoA).
Aqueous Solubility	>50 mg/mL	The divalent salt lattice highly favors hydration. Ideal for physiological assays, but releases protons that can cause severe pH excursions.
DMSO Solubility	>50 mg/mL	High solubility, but the hygroscopic nature of DMSO requires strict anhydrous handling to prevent localized hydrolysis[2].
Ethanol Solubility	<5 mg/mL	The lower dielectric constant of ethanol ( ) limits its ability to solvate the divalent chloride lattice. Not recommended.

The Causality of Solvent Selection

Do not treat solvent selection as a mere logistical step; it is a fundamental variable that dictates the integrity of your assay. The choice between an aqueous buffer and Dimethyl Sulfoxide (DMSO) must be driven by the biological system being tested.

The Aqueous Route: Hydration Shells and pH Excursions

When 3-Methoxy-2-(pyrrolidin-3-yl)pyridine 2HCl is introduced to water, the high dielectric constant (

) rapidly overcomes the ionic bonds. However, the dissociation of two equivalents of hydrochloric acid per molecule will significantly lower the pH of unbuffered solutions. If a highly concentrated aqueous stock (e.g., 50 mM) is spiked directly into weakly buffered cell culture media, the localized pH drop will induce immediate cytotoxicity. Causality: Cell death observed in these wells is often falsely attributed to the compound's pharmacology rather than the solvent's pH shock. Aqueous stocks must be pH-validated prior to use.

The DMSO Route: Hygroscopicity and Solvation Energy

DMSO acts as a strong hydrogen bond acceptor, effectively solvating the protonated amines. However, DMSO is notoriously hygroscopic. If exposed to ambient humidity, DMSO absorbs water, which alters the thermodynamic stability of the solvated compound. For dihydrochloride salts, moisture ingress into DMSO stocks leads to gradual precipitation and accelerates degradation during freeze-thaw cycles due to microscopic ice crystal formation[3]. Causality: Utilizing anhydrous DMSO and purging vials with inert gas prevents moisture-driven degradation, ensuring reproducible dose-response curves over months of storage.

Decision matrix and preparation workflow for dihydrochloride salt solvation.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Built-in Quality Control (QC) checkpoints ensure that any deviation in solubility is caught before the compound is applied to precious biological samples.

Table 2: Reconstitution Matrix (Target: 251.15 g/mol )

Note: Always verify the exact mass on your vial, as static electricity can cause minor losses during weighing.

Target Concentration	Mass of Compound	Volume of Solvent	Application Suitability
10 mM	2.51 mg	1.00 mL	Standard In Vitro / Cell Assays
20 mM	5.02 mg	1.00 mL	High-Throughput Screening
50 mM	12.56 mg	1.00 mL	In Vivo Dosing (Requires Dilution)

Protocol A: Preparation of Aqueous Stock Solutions (For In Vivo / Live Cell Assays)

Use this protocol when DMSO toxicity (>0.1% v/v) would confound cellular assays.

• Equilibration: Allow the sealed vial of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine 2HCl to reach room temperature in a desiccator for 30 minutes before opening. Causality: Opening a cold vial causes immediate condensation of atmospheric moisture onto the hygroscopic salt, altering its mass and accelerating degradation.

• Solvation: Add the calculated volume of sterile, double-distilled water (ddH₂O) or 10 mM HEPES buffer (pH 7.4) to the vial.

• Agitation: Vortex gently for 30–60 seconds. The dihydrochloride salt should dissolve almost instantaneously.

• Self-Validation (pH Check): Spot 2 µL of the stock solution onto a micro-pH strip.

  • Pass: pH is between 6.0 and 7.4. Proceed to step 5.

  • Fail: pH is < 5.0. Corrective Action: Titrate with micro-volumes of 0.1 N NaOH until the pH normalizes, or dilute further into a high-capacity buffer before applying to cells.

• Sterilization: Pass the solution through a 0.22 µm low-protein binding syringe filter (e.g., PES or PVDF membrane).

• Storage: Aliquot into single-use opaque vials. Store at -20°C for up to 1 month. Do not freeze-thaw. [3]

Protocol B: Preparation of DMSO Stock Solutions (For HTS / Long-Term Storage)

Use this protocol for biochemical assays where long-term stability of the stock is paramount.

• Solvent Quality: Utilize only newly opened, anhydrous DMSO (≥99.9% purity, sealed under argon).[2]

• Solvation: Add the calculated volume of anhydrous DMSO to the compound.

• Sonication: If the solid does not dissolve within 1 minute of vortexing, place the vial in a room-temperature ultrasonic water bath for 5 minutes. Causality: Sonication provides the kinetic energy required to disrupt localized crystalline aggregates without degrading the molecule via excessive heat.

• Self-Validation (Visual Inspection): Hold the vial against a dark background under a bright light.

  • Pass: The solution is perfectly transparent.

  • Fail: The solution exhibits opalescence or turbidity. Corrective Action: This indicates moisture contamination or incomplete solvation. Discard and prepare a fresh stock.

• Storage: Purge the headspace of the vial with Argon or Nitrogen gas to displace ambient oxygen and moisture. Aliquot into single-use tubes and store at -80°C for up to 6 months.[2]

References

• PubChem. "4-(Pyrrolidin-3-yl)pyridine | C9H12N2 | CID 4993105". National Center for Biotechnology Information. Available at:[Link]

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• 3. Puromycin Dihydrochloride (#40939) Datasheet With Images | Cell Signaling Technology [cellsignal.com]

Application Note: A Robust, Stability-Indicating HPLC Method for Purity Analysis of Pyridine-Pyrrolidine Derivatives

Abstract

This application note details the systematic development and validation of a reverse-phase high-performance liquid chromatography (RP-HPLC) method for the purity analysis of a representative pyridine-pyrrolidine derivative, a class of compounds of significant interest in pharmaceutical development. The narrative explains the causal logic behind experimental choices, from initial column and mobile phase screening to final method optimization. The resulting gradient method is demonstrated to be stability-indicating through forced degradation studies, capable of separating the active pharmaceutical ingredient (API) from process impurities and degradation products. This document provides a comprehensive protocol, including system suitability criteria and validation parameters as per International Council for Harmonisation (ICH) guidelines, to serve as a practical guide for researchers and drug development professionals.

Introduction

Pyridine and pyrrolidine rings are privileged scaffolds in medicinal chemistry, forming the core of numerous drug candidates and approved medicines.[1] The purity of these active pharmaceutical ingredients (APIs) is a critical quality attribute that directly impacts safety and efficacy.[2] Therefore, a robust, reliable, and stability-indicating analytical method is paramount for quality control throughout the drug development lifecycle.[3]

High-performance liquid chromatography (HPLC) is the gold standard for purity analysis due to its high resolution, sensitivity, and specificity.[4][5] However, the basic nature of the nitrogen atoms in pyridine (pKa ≈ 5.2) and pyrrolidine moieties presents a unique set of challenges, most notably the potential for poor peak shape (tailing) due to secondary interactions with residual silanols on silica-based stationary phases.[6][7]

This guide provides a detailed walkthrough of the development of a purity method, addressing these challenges through the strategic selection of column chemistry and meticulous control of mobile phase parameters, particularly pH.[8][9] The ultimate goal is to establish a method that is not only precise and accurate but also specific enough to separate the main component from all potential impurities and degradation products, thus qualifying as "stability-indicating."[10]

Method Development Strategy: A Logic-Driven Approach

The development of a robust HPLC method is an iterative process involving systematic optimization of key parameters.[11] Our strategy is grounded in understanding the physicochemical properties of the analyte class and anticipating potential chromatographic issues.

Analyte Characterization

A model pyridine-pyrrolidine derivative is used for this study. Its key properties influencing HPLC method development are summarized below.

Property	Value/Characteristic	Rationale for Consideration
Structure	Contains both a pyridine and a pyrrolidine ring	Basic nitrogens are prone to protonation, affecting retention and peak shape.[9]
pKa	~5.2 (Pyridine)	Mobile phase pH must be controlled to ensure a consistent ionization state.[12] A pH of ~3.0 (2 units below pKa) is a good starting point to ensure the molecule is fully protonated and to suppress silanol interactions.[7][13]
UV Absorbance	λmax at ~254 nm	This is a characteristic absorbance for the pyridine ring, providing good sensitivity for UV detection.[14][15][16]
Polarity	Moderately polar	A C18 column is a suitable starting point, offering sufficient hydrophobic retention.[17][18]

Initial Column and Mobile Phase Selection

• Column: A modern, high-purity, end-capped C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm) was chosen as the primary screening column. End-capping is crucial as it minimizes the number of free silanol groups, thereby reducing peak tailing for basic compounds.[7][13][19]

• Mobile Phase A (Aqueous): 0.1% Formic Acid in Water. Formic acid serves two purposes: it controls the pH to approximately 2.7-3.0, which protonates the basic analytes and suppresses silanol ionization, and it is a volatile modifier compatible with mass spectrometry (MS) if needed.[19]

• Mobile Phase B (Organic): Acetonitrile. Acetonitrile is often preferred over methanol for its lower viscosity (leading to lower backpressure) and favorable UV transparency.[17]

• Detector: A Photodiode Array (PDA) detector was used to monitor peak purity and to confirm the optimal detection wavelength, set at 254 nm.

Experimental Protocols

Protocol 1: Initial Method Screening and Optimization

This protocol describes the steps to move from a generic scouting gradient to an optimized method with adequate resolution.

Step 1: Scouting Gradient

• Prepare Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (Acetonitrile).

• Prepare a sample solution of the pyridine-pyrrolidine derivative at approximately 0.5 mg/mL in a 50:50 mixture of Water:Acetonitrile.

• Equilibrate the C18 column with the initial mobile phase conditions.

• Inject 5 µL of the sample solution.

• Run a fast "scouting" gradient (e.g., 5% to 95% B over 15 minutes) to determine the approximate elution time and identify any major impurities.[20]

Step 2: Gradient Optimization

• Based on the scouting run, adjust the gradient to provide better separation around the main peak and its close-eluting impurities.

• Rationale: The goal is to flatten the gradient slope in the region where peaks of interest elute. A good starting point is to allow at least 5 column volumes of mobile phase to pass during the elution of the main peak.

• Example Optimized Gradient:

  • 0-2 min: 10% B

  • 2-20 min: 10% to 60% B

  • 20-22 min: 60% to 90% B

  • 22-25 min: Hold at 90% B (column wash)

  • 25-25.1 min: 90% to 10% B

  • 25.1-30 min: Hold at 10% B (re-equilibration)

Step 3: pH and Buffer Screening (If Necessary)

• If peak shape is still suboptimal (tailing factor > 1.5), evaluate different mobile phase pH values.[6]

• Prepare alternative aqueous mobile phases, such as a phosphate buffer at pH 3.0 and pH 7.0. A buffer is essential for pH stability.[21][22]

• Repeat the analysis with the optimized gradient.

• Causality: At low pH (~3), both the analyte and residual silanols are protonated, minimizing undesirable ionic interactions. At neutral pH, the analyte may be partially deprotonated, but a higher buffer concentration can help mask silanol interactions.[19] For basic compounds, low pH often yields the best results.

Protocol 2: Forced Degradation Study

To prove the method is stability-indicating, the API must be subjected to stress conditions to intentionally generate degradation products.[10] The goal is to achieve 5-20% degradation of the parent compound.[23][24]

Step 1: Sample Preparation

• Prepare five separate solutions of the API at ~1.0 mg/mL.

Step 2: Application of Stress Conditions

• Acid Hydrolysis: Add 1 mL of 0.1 M HCl to one sample. Heat at 60 °C for 4 hours.

• Base Hydrolysis: Add 1 mL of 0.1 M NaOH to a second sample. Leave at room temperature for 2 hours.

• Oxidation: Add 1 mL of 3% H₂O₂ to a third sample. Leave at room temperature for 6 hours, protected from light.

• Thermal Degradation: Heat a fourth sample (solid powder) in an oven at 105 °C for 24 hours, then dissolve in diluent.

• Photolytic Degradation: Expose the fifth sample solution to a light source providing overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as specified in ICH Q1B.[3][10]

• Control Sample: Prepare a sixth sample by diluting the stock solution without applying any stress.

Step 3: Analysis

• Before injection, neutralize the acid and base-stressed samples with an equimolar amount of base or acid, respectively.

• Dilute all samples to a final concentration of ~0.1 mg/mL.

• Analyze all stressed samples and the control sample using the optimized HPLC method.

• Use a PDA detector to evaluate peak purity of the parent peak in each chromatogram. The method is considered stability-indicating if all degradation product peaks are successfully resolved from the parent peak and from each other, and the parent peak maintains spectral purity.[3]

Results and Discussion

The systematic approach resulted in a robust and reliable method for the purity analysis of the pyridine-pyrrolidine derivative.

Optimized Method Parameters

Parameter	Condition
Column	High-purity, end-capped C18, 150 x 4.6 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water (pH ~2.8)
Mobile Phase B	Acetonitrile
Gradient	10% to 60% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Detection	PDA at 254 nm
Injection Vol.	5 µL
Diluent	Water:Acetonitrile (50:50, v/v)

Forced Degradation Summary

The method successfully separated the main API from all degradation products formed under various stress conditions.

Stress Condition	% Degradation	Observations
Acid Hydrolysis	~12.5%	Two major degradant peaks observed at RRT 0.85 and 1.15.
Base Hydrolysis	~8.2%	One major degradant peak observed at RRT 0.70.
Oxidation	~18.9%	Multiple small degradant peaks observed, including a potential N-oxide.
Thermal	~5.5%	Minor degradation, peaks consistent with hydrolytic degradants.
Photolytic	~6.1%	One new minor peak observed at RRT 1.30.

In all cases, the resolution between the main peak and the nearest degradant was >2.0, and the peak purity analysis via the PDA detector confirmed the spectral homogeneity of the API peak, thus validating the method as stability-indicating.

Method Validation (as per ICH Q2(R1))

A full method validation should be performed to demonstrate that the method is suitable for its intended purpose.[25] Key parameters to be evaluated are summarized below.

Validation Parameter	Purpose & Acceptance Criteria
Specificity	Confirmed through forced degradation studies and analysis of a placebo matrix. Resolution > 2.0 between all peaks.[25]
Linearity	Demonstrate a linear relationship between concentration and response. Typically evaluated over 5 concentrations (e.g., LOQ to 150% of target). Correlation coefficient (r²) ≥ 0.999.
Accuracy	Closeness of test results to the true value. Assessed by spiking a placebo with known amounts of API at different levels (e.g., 80%, 100%, 120%). Recovery should be within 98.0-102.0%.
Precision	Assesses random error. Includes Repeatability (intra-day) and Intermediate Precision (inter-day, different analyst/instrument). Relative Standard Deviation (RSD) should be ≤ 2.0%.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy. Signal-to-noise ratio typically ~10:1.
Robustness	Ability to remain unaffected by small, deliberate variations in method parameters (e.g., pH ±0.2, column temp ±5°C, flow rate ±0.1 mL/min). System suitability parameters must still be met.

Visualizations and Workflows

Method Development Workflow

This diagram illustrates the logical flow from initial assessment to a fully validated method.

Caption: Logical workflow for HPLC purity method development.

Troubleshooting Common Issues

This decision tree provides a guide for resolving common chromatographic problems encountered with basic compounds.

Caption: Decision tree for troubleshooting HPLC peak shape issues.

Conclusion

The development of a robust, stability-indicating HPLC method for purity analysis of pyridine-pyrrolidine derivatives is achievable through a systematic, science-driven approach. By understanding the chemical nature of the analytes, particularly their basicity, and making informed choices about the column and mobile phase, one can develop a method that is fit for purpose in a regulated pharmaceutical environment. The protocols and workflows detailed in this application note provide a comprehensive framework for scientists to successfully develop and validate similar methods, ensuring the quality and safety of novel drug candidates.

References

• PharmaGuru. (2025, June 15). HPLC Method Development For Basic Molecules: A Case Study.
• Shimadzu. (n.d.). Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds.
• Agilent Technologies. (n.d.). Control pH During Method Development for Better Chromatography.
• Dolan, J. W. (2022, April 15). Back to Basics: The Role of pH in Retention and Selectivity. LCGC International.
• Shinde, V. (2025, February 1). Exploring the Role of pH in HPLC Separation. Veeprho.
• Moravek. (2024, December 3). Exploring the Role of pH in HPLC Separation.
• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?.
• ResearchGate. (2013, November 27). How can I prevent peak tailing in HPLC?.
• Labtech. (n.d.). A Comprehensive Guide to Selecting HPLC Columns.
• LCGC International. (2022, April 15). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks.
• Welch Materials. (2025, November 5). HPLC Column Selection: Core to Method Development (Part I).
• LCGC International. (2020, November 11). HPLC Column Selection.
• Labcompare. (2021, October 15). LABTips: How to Prevent Tailing Peaks in HPLC.
• GL Sciences. (n.d.). HPLC Columns & LC Columns | Types, How to Choose, Compare.
• ResolveMass Laboratories. (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects.
• Phenomenex. (n.d.). HPLC Column Selection Guide.
• Chrom Tech, Inc. (2025, October 20). Reverse Phase Chromatography Techniques.
• Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances.
• Element Lab Solutions. (n.d.). Peak Tailing in HPLC.
• ZirChrom Separations, Inc. (2004, May). Method Development Guide.
• Agilent Technologies. (2024, March 28). HPLC Method Development: From Beginner to Expert Part 2.
• European Medicines Agency. (1995). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
• Journal of Pharmaceutical and Biomedical Analysis. (2021, June 6). Development and Validation of Reverse-phase High- performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative.
• Perpusnas. (2025, December 4). ICH Q2 R1: Mastering Analytical Method Validation.
• Discover Chemistry. (n.d.). Physicochemical, biological, and toxicological studies of pyridine and its derivatives: an in-silico approach.
• Journal of Pharmaceutical and Biomedical Analysis. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review.
• Asian Journal of Research in Chemistry. (2013, January 17). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario.
• BioProcess International. (2020, November 12). Forced Degradation Studies: Regulatory Considerations and Implementation.
• StudySmarter. (2023, October 21). Pyridine: Uses, Structure & pKa - Organic Chemistry.
• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine.
• International Journal of Chemical and Pharmaceutical Sciences. (2015, March). HPLC method development and validation- A general Concept.
• Therapeutic Goods Administration (TGA). (2025, January 14). ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology.
• Lab Manager. (2025, October 1). ICH and FDA Guidelines for Analytical Method Validation.
• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained.
• National Center for Biotechnology Information. (n.d.). TABLE 3-2, Physical and Chemical Properties of Pyridine.
• Acta Poloniae Pharmaceutica. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL.
• ResearchGate. (n.d.). UV-spectrum of pyridine.
• PubMed. (2026, January 12). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics.
• BenchChem. (2025). Quantitative Purity Analysis of Pyridine-3-azo-p-dimethylaniline: A Comparative Guide to HPLC and Alternative Methods.
• SIELC Technologies. (n.d.). UV-Vis Spectrum of Pyridine.

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Application Notes and Protocols for the Preparation of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine Salts for Biological Testing

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine salts for biological testing. Moving beyond a simple recitation of steps, this guide delves into the rationale behind key experimental decisions, from the initial synthesis of the freebase to the critical process of salt selection, formation, and final preparation for in vitro and in vivo studies. The protocols herein are designed to be self-validating, incorporating essential analytical checkpoints to ensure the production of high-quality, reproducible material suitable for generating reliable biological data.

Introduction: The Rationale for Salt Formation

In early-stage drug discovery, the physicochemical properties of a lead compound are as critical as its pharmacological activity. 3-Methoxy-2-(pyrrolidin-3-yl)pyridine is a privileged scaffold in medicinal chemistry, with analogs showing potent activity at nicotinic acetylcholine receptors.[1] However, like many nitrogenous heterocyclic compounds, the freebase form may exhibit suboptimal properties such as poor aqueous solubility, which can hinder biological evaluation and downstream formulation development.[2][3]

Salt formation is a widely employed and effective strategy to modulate the physicochemical properties of an active pharmaceutical ingredient (API) without altering its fundamental chemical structure.[4][5] The conversion of a weakly basic compound like 3-Methoxy-2-(pyrrolidin-3-yl)pyridine into a salt can significantly improve its solubility, dissolution rate, stability, and crystallinity.[4][5][6] These improvements are crucial for ensuring accurate and reproducible results in biological assays and for developing a viable drug product.

This guide will navigate the user through a systematic approach to preparing salts of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine, ensuring the final material is of the requisite purity, stability, and solubility for robust biological testing.

Synthesis and Purification of the Freebase: The Foundation for Quality Salts

A high-quality salt begins with a high-purity freebase. The synthesis of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine can be achieved through various synthetic routes, often involving the coupling of a substituted pyridine with a protected pyrrolidine derivative, followed by deprotection.[7] A plausible synthetic approach is outlined below.

Proposed Synthetic Pathway

A logical route involves the nucleophilic aromatic substitution of a suitable starting material like 2-chloro-3-methoxypyridine with a protected 3-aminopyrrolidine, followed by deprotection.

Caption: Proposed synthesis of the freebase.

General Purification Protocol

Rationale: The purity of the freebase is paramount. Impurities can interfere with salt formation, lead to the generation of undesired side products, and confound biological data. Chromatographic purification is typically essential.

Protocol:

• Reaction Quench and Extraction: Following the deprotection step, neutralize the reaction mixture with a suitable base (e.g., saturated sodium bicarbonate solution) and extract the aqueous layer with an appropriate organic solvent, such as dichloromethane or ethyl acetate.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Chromatographic Purification: Purify the crude product by column chromatography on silica gel. The choice of eluent system will depend on the polarity of the freebase; a gradient of dichloromethane and methanol is often a good starting point.

• Purity Assessment: Analyze the purified fractions by Thin Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC). Combine fractions with a purity of >98%.

• Structural Verification: Confirm the identity of the purified freebase using Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS).

Salt Screening and Selection: A Data-Driven Approach

Not all salts are created equal. A systematic salt screening process is crucial to identify the optimal salt form with the desired physicochemical properties for biological testing.[2][8] The primary goal is often to enhance aqueous solubility.

The pKa Rule: A Guiding Principle

Successful salt formation is governed by the pKa difference between the drug molecule and the counterion.[4][9] For a basic drug like 3-Methoxy-2-(pyrrolidin-3-yl)pyridine, the pKa of the acidic counterion should be at least 2-3 pH units lower than the pKa of the drug's conjugate acid.[4][9] This ensures a high degree of ionization and stable salt formation.

Miniaturized Salt Screening Protocol

Rationale: Early in development, the amount of available freebase is often limited. A miniaturized screening approach allows for the efficient evaluation of multiple counterions using minimal material.[10]

Materials:

• 3-Methoxy-2-(pyrrolidin-3-yl)pyridine freebase

• A selection of pharmaceutically acceptable acids (e.g., hydrochloric acid, sulfuric acid, methanesulfonic acid, tartaric acid, citric acid, maleic acid)

• A variety of solvents (e.g., isopropanol, ethanol, acetone, ethyl acetate, water)

• 96-well microplate

Protocol:

• Stock Solution Preparation: Prepare a stock solution of the freebase in a suitable solvent (e.g., isopropanol).

• Counterion Addition: In separate wells of the 96-well plate, add an equimolar amount of each selected acid.

• Freebase Addition: Add the freebase stock solution to each well.

• Incubation and Observation: Seal the plate and allow it to stand at room temperature. Periodically inspect the wells for precipitate formation. If no solid forms, the plate can be subjected to gentle heating followed by slow cooling, or solvent evaporation.

• Solubility Assessment: After a suitable incubation period, visually assess the amount of solid in each well. Promising candidates will show complete dissolution or minimal precipitation. For a more quantitative assessment, the resulting solutions or suspensions can be analyzed by HPLC to determine the concentration of the dissolved compound.[10]

Caption: Workflow for miniaturized salt screening.

Characterization of Promising Salts

Promising salt candidates from the initial screen should be prepared on a larger scale (milligram quantity) and subjected to further characterization.

Parameter	Analytical Technique	Rationale
Salt Formation	FTIR, NMR Spectroscopy	To confirm the ionic interaction between the freebase and the counterion.
Crystallinity	Powder X-ray Diffraction (PXRD)	Crystalline solids are generally more stable and have more consistent properties than amorphous forms.[9]
Thermal Properties	Differential Scanning Calorimetry (DSC), Thermogravimetric Analysis (TGA)	To determine melting point, and identify potential polymorphs or solvates.
Aqueous Solubility	Shake-flask method followed by HPLC or UV-Vis analysis	To quantify the improvement in solubility compared to the freebase.[3]

Scale-Up and Final Preparation for Biological Testing

Once an optimal salt form has been selected, the next step is to produce a larger batch with consistent quality for biological assays.

Protocol for Salt Formation (Example: Hydrochloride Salt)

Rationale: The hydrochloride salt is one of the most common and often well-behaved salts for basic drugs.[4] This protocol outlines a general procedure that can be adapted for other strong acid salts.

Materials:

• Purified 3-Methoxy-2-(pyrrolidin-3-yl)pyridine freebase

• Hydrochloric acid solution (e.g., 2M in diethyl ether or isopropanol)

• Anhydrous isopropanol (IPA)

• Anhydrous diethyl ether

Protocol:

• Dissolution: Dissolve the freebase (1.0 equivalent) in a minimal amount of anhydrous isopropanol with gentle warming if necessary.

• Acid Addition: Slowly add the hydrochloric acid solution (1.0-1.1 equivalents) dropwise to the stirring solution of the freebase at room temperature.

• Precipitation/Crystallization: The hydrochloride salt will often precipitate immediately. Continue stirring for 1-2 hours at room temperature to ensure complete salt formation. If precipitation is slow, the solution can be cooled in an ice bath or an anti-solvent like diethyl ether can be added to induce precipitation.

• Isolation: Collect the solid salt by vacuum filtration.

• Washing: Wash the filter cake with a small amount of cold isopropanol, followed by a wash with anhydrous diethyl ether to aid in drying.

• Drying: Dry the salt under high vacuum at a slightly elevated temperature (e.g., 40-50 °C) to remove residual solvents.

• Characterization: Confirm the identity, purity (>98%), and characteristics of the final salt batch using the analytical techniques outlined in section 3.3.

Preparation of Stock Solutions for Biological Assays

Rationale: The preparation of accurate and stable stock solutions is critical for obtaining reliable and reproducible data in biological assays.[11][12] Dimethyl sulfoxide (DMSO) is a common solvent for preparing high-concentration stock solutions of small molecules.[8]

Protocol:

• Weighing: Accurately weigh the desired amount of the 3-Methoxy-2-(pyrrolidin-3-yl)pyridine salt using a calibrated analytical balance.

• Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to achieve the target stock concentration (e.g., 10 mM).[13] Use gentle vortexing or sonication to ensure complete dissolution.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can lead to compound degradation.[12] Store the aliquots at -20 °C or -80 °C in tightly sealed vials, protected from light.

• Working Solutions: On the day of the experiment, thaw a single aliquot of the stock solution and prepare working dilutions in the appropriate assay buffer or cell culture medium. It is crucial to ensure that the final concentration of DMSO in the assay is low (typically <0.5%) to avoid solvent-induced artifacts.[12]

Caption: Workflow for preparing stock solutions for biological assays.

Stability Considerations

The chemical and physical stability of the prepared salt is crucial for the duration of the biological testing program.[14][15][16]

• Chemical Stability: The pyridine moiety can be susceptible to oxidation. It is important to assess the stability of the salt in both solid-state and in solution (e.g., in DMSO and aqueous buffers). Stability-indicating HPLC methods should be used to monitor for the appearance of degradation products over time.[17]

• Physical Stability: For solid forms, it is important to assess physical stability under accelerated conditions (e.g., 40 °C / 75% relative humidity) to ensure that the crystalline form is stable and does not convert to a different polymorph or an amorphous form.[3][18]

Conclusion

The careful and systematic preparation of salts of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine is a critical step in the early-stage development of this important class of molecules. By following a data-driven approach to salt selection and employing robust, well-characterized protocols for synthesis, purification, and stock solution preparation, researchers can ensure the generation of high-quality data in biological assays. This, in turn, facilitates more informed decision-making and accelerates the journey of promising compounds from the bench to the clinic.

References

• Analytical Methods for Pyridine. (n.d.). In Toxicological Profile for Pyridine. National Center for Biotechnology Information (NCBI). Retrieved from [Link]

• Stability Testing of Biotechnological/Biological Products. (1995). European Medicines Agency (EMA). Retrieved from [Link]

• Golden rules for designing a salt screening strategy for insoluble molecules. (n.d.). Onyx Scientific. Retrieved from [Link]

• Kumar, L., & Singh, S. (2021). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Molecules, 26(11), 3148. Retrieved from [Link]

• Wang, Y., et al. (2024). Synthesis, Characterization, and Analysis of Probenecid and Pyridine Compound Salts. Molecules, 29(14), 3358. Retrieved from [Link]

• Chadha, R., & Arora, P. (2000). Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities. Organic Process Research & Development, 4(5), 319-323. Retrieved from [Link]

• Abreo, M. A., et al. (1998). Synthesis and structure-activity relationships of pyridine-modified analogs of 3-[2-((S)-pyrrolidinyl)methoxy]pyridine, A-84543, a potent nicotinic acetylcholine receptor agonist. Bioorganic & Medicinal Chemistry Letters, 8(3), 249-254. Retrieved from [Link]

• Wang, Y., et al. (2024). Synthesis, Characterization, and Analysis of Probenecid and Pyridine Compound Salts. ResearchGate. Retrieved from [Link]

• Serajuddin, A. T. M. (2006). Principles of Salt Formation. ResearchGate. Retrieved from [Link]

• Eriksson, J. (2017). Synthesis of substituted pyrrolidines. Diva-Portal.org. Retrieved from [Link]

• Bharate, S. S. (2021). Recent developments in pharmaceutical salts: FDA approvals from 2015 to 2019. Drug Discovery Today, 26(2), 384-398. Retrieved from [Link]

• Characterization and pharmacological evaluation of new pyridine analogs. (2010). Indian Journal of Chemistry, 49B, 988-996. Retrieved from [Link]

• Compound Solubility, Dissolution, and Stability Services. (n.d.). Charles River Laboratories. Retrieved from [Link]

• Kumar, N., et al. (2019). Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characterization. ACS Omega, 4(7), 12196-12205. Retrieved from [Link]

• Synthesis of pyrrolo [2, 3 - b] pyridines. (2013). Google Patents.

• Hulse, M. L. (2009). Pharmaceutical salts: a formulation trick or a clinical conundrum? The British Journal of Cardiology, 16(5), 199-201. Retrieved from [Link]

• Annex 5 Guidelines for stability testing of pharmaceutical products containing well established drug substances in conventional dosage forms. (n.d.). Pan American Health Organization (PAHO). Retrieved from [Link]

• How to Develop Effective in vitro Assays for Early Drug Discovery. (n.d.). BMG LABTECH. Retrieved from [Link]

• Drug Solubility And Stability Studies: Critical Factors in Pharmaceutical Development. (2024). Aijiren. Retrieved from [Link]

• Jain, N. K., & Kumar, S. (2021). Salt Selection in Drug Development. Pharmaceutical Technology, 45(5). Retrieved from [Link]

• Wong, A. W., & Datla, A. (n.d.). Assay and Stability Testing. In Pharmaceutical Manufacturing Handbook. Kinam Park. Retrieved from [Link]

• Preparation of Pharmaceutical Salts. (2017). KiloMentor. Retrieved from [Link]

• 6 Steps for Successful in vitro Drug Treatment. (2025). Bitesize Bio. Retrieved from [Link]

• How to Develop a Successful in vitro Screening Strategy. (n.d.). International Biopharmaceutical Industry. Retrieved from [Link]

• Understanding Assay Protocol Design: Key Components for Successful Drug Development. (2026). Infinix Bio. Retrieved from [Link]

Sources

• 1. Synthesis and structure-activity relationships of pyridine-modified analogs of 3-[2-((S)-pyrrolidinyl)methoxy]pyridine, A-84543, a potent nicotinic acetylcholine receptor agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. onyxipca.com [onyxipca.com]
• 3. Drug Solubility And Stability Studies: Critical Factors in Pharmaceutical Development Introduction - Blogs - News [alwsci.com]
• 4. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bjcardio.co.uk [bjcardio.co.uk]
• 6. KiloMentor: Preparation of Pharmaceutical Salts [kilomentor.blogspot.com]
• 7. diva-portal.org [diva-portal.org]
• 8. ptacts.uspto.gov [ptacts.uspto.gov]
• 9. pharmtech.com [pharmtech.com]
• 10. Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. lifesciences.danaher.com [lifesciences.danaher.com]
• 12. bitesizebio.com [bitesizebio.com]
• 13. charnwooddiscovery.com [charnwooddiscovery.com]
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• 15. criver.com [criver.com]
• 16. www3.paho.org [www3.paho.org]
• 17. kinampark.com [kinampark.com]
• 18. Synthesis, Characterization, and Analysis of Probenecid and Pyridine Compound Salts [mdpi.com]

Troubleshooting & Optimization

Improving blood-brain barrier permeability of methoxy-pyridine ligands

Current Status: Operational Ticket ID: BBB-OPT-2024 Assigned Specialist: Senior Application Scientist, CNS Discovery Unit

Mission Statement

Welcome to the technical support hub for the optimization of methoxy-pyridine ligands. This guide addresses the specific challenges of delivering pyridine-based small molecules across the blood-brain barrier (BBB). Unlike general medicinal chemistry guides, we focus here on the unique electronic and steric properties of the methoxy-pyridine scaffold —balancing lipophilicity, basicity, and metabolic stability to achieve a CNS Multi-Parameter Optimization (MPO) score

.

Module 1: Permeability & Physicochemical Optimization

Troubleshooting Guide: "My compound isn't crossing the membrane."

Q1: My ligand has a decent (2.5–3.5), but the PAMPA-BBB permeability is negligible. What is wrong?

Diagnosis: You likely have a high Topological Polar Surface Area (TPSA) or an unfavorable ionization state at physiological pH. Technical Insight: While

measures lipophilicity of the neutral species, the BBB cares about (distribution coefficient at pH 7.4).

• The Basicity Trap: A methoxy group at the C4 position of pyridine is a strong Electron Donating Group (EDG) by resonance, raising the pyridine nitrogen's pKa from ~5.2 to ~6.6. This means at pH 7.4, a significant fraction of your molecule is protonated (cationic), drastically reducing passive diffusion.

• The Solution: Shift the methoxy group to the C2 (ortho) or C3 (meta) position.

  • Why? At C2, the inductive electron-withdrawing effect (

    ) dominates over resonance, lowering the pKa (to ~3.3), ensuring the molecule remains neutral at physiological pH.

Q2: How can I reduce TPSA without removing polar functional groups required for binding?

Solution: Utilize Intramolecular Hydrogen Bonding (IMHB) . Protocol: Design the scaffold so the methoxy oxygen acts as a hydrogen bond acceptor for a nearby donor (e.g., an exocyclic amide NH or amine).

• Mechanism: This interaction forms a pseudo-5- or 6-membered ring. This "closes" the molecule, effectively hiding the polar hydrogens from the solvent and reducing the effective TPSA.

• Metric: Monitor

  (difference between octanol and toluene partition coefficients). A low difference indicates successful internal H-bonding.

Module 2: Efflux Evasion (P-gp & BCRP)

Troubleshooting Guide: "My compound enters the brain but is immediately cleared."

Q3: My efflux ratio (ER) in MDR1-MDCK cells is > 3.0. How do I evade P-glycoprotein (P-gp)?

Diagnosis: Your molecule is a P-gp substrate.[1] P-gp recognizes high H-bond donor (HBD) counts and basic amines. Strategies:

• N-Masking: If your pyridine has an exocyclic amine (e.g., 2-aminopyridine), the NH protons are P-gp magnets. Methylate the amine or cyclize it into a ring (e.g., pyrrolidine).

• The Fluorine Switch: Introduce fluorine atoms adjacent to the methoxy group or on the pyridine ring.

  • Effect: Fluorine lowers the basicity of the pyridine nitrogen (reducing cation-mediated recognition) and increases lipophilicity without adding steric bulk.

• Steric Shielding: Place the methoxy group ortho to the pyridine nitrogen. This creates a "steric bumper" that hinders the induced-fit binding required by the P-gp transporter binding pocket.

Module 3: Metabolic Stability (The Survival Phase)

Troubleshooting Guide: "My compound has good exposure but a short half-life."

Q4: Microsomal stability data shows rapid clearance. Is the methoxy group the liability?

Diagnosis: Likely O-dealkylation mediated by CYP450 isoforms (specifically CYP1A2 or CYP2D6). Technical Insight: The methoxy carbon is an electron-rich site prone to oxidative attack. The "Deuterium Switch" Protocol:

• Replace

  with (trideuteromethoxy).

• Causality: The C-D bond is shorter and stronger than the C-H bond (Kinetic Isotope Effect). This slows down the rate-limiting step of hydrogen abstraction by the CYP450 heme iron, extending half-life (

  ) without changing potency or lipophilicity.

Visualizing the Optimization Logic

Diagram 1: The Methoxy-Pyridine Optimization Workflow

This decision tree guides you through the structural modifications based on specific assay failures.

Caption: Step-wise optimization logic for transforming a methoxy-pyridine hit into a BBB-penetrant lead.

Diagram 2: Intramolecular Hydrogen Bonding (IMHB) Mechanism

Visualizing how ortho-substitution reduces the polar footprint.

Caption: Schematic of TPSA reduction via intramolecular hydrogen bonding between a methoxy group and a donor.

Standard Operating Procedures (SOPs)

SOP-01: PAMPA-BBB (Passive Permeability)

Use this assay for early-stage filtering of passive diffusion.

• Preparation: Dissolve compounds in DMSO (10 mM). Dilute to 10 µM in PBS (pH 7.4).

• Membrane: Use a PVDF filter plate coated with 20 µL of Porcine Brain Lipid (PBL) solution (20 mg/mL in dodecane).

  • Note: Do not use standard hexadecane; it does not mimic the BBB lipid composition.

• Incubation: Add compound solution to the donor well. Add PBS to the acceptor well. Incubate for 18 hours at room temperature in a humidity chamber.

• Analysis: Quantify donor and acceptor concentrations via LC-MS/MS.

• Calculation: Calculate

  (effective permeability).

  • Target:

    cm/s implies high BBB permeability [1].

SOP-02: CNS MPO Score Calculation

Use this scoring system to rank compounds before synthesis.

Calculate the CNS Multi-Parameter Optimization (MPO) score (Range 0–6) based on Wager et al. [2].[2][3][4][5] Sum the desirability scores (0 to 1) for these six parameters:

Parameter	Optimal Range (Score = 1.0)	Penalty Range (Score < 1.0)
ClogP		(Linear decline)
ClogD (pH 7.4)		(Linear decline)
MW (Da)		(Linear decline)
TPSA ( )		or
HBD Count
pKa (Basic)

• Goal: CNS MPO Score

  aligns with 74% of marketed CNS drugs.

References

• Di, L., et al. "High throughput artificial membrane permeability assay for blood-brain barrier (PAMPA-BBB)." European Journal of Medicinal Chemistry, 2003.

• Wager, T. T., et al. "Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach To Enable Alignment of Druglike Properties."[5] ACS Chemical Neuroscience, 2010.[4][5][6]

• Hitchcock, S. A., & Pennington, L. D. "Structure–Brain Exposure Relationships." Journal of Medicinal Chemistry, 2006.

• Meanwell, N. A. "Improving Drug Candidates by Design: A Focus on Physicochemical Properties As a Means of Improving Compound Disposition and Safety." Chemical Research in Toxicology, 2016.[6]

Sources

• 1. researchgate.net [researchgate.net]
• 2. hub.knime.com [hub.knime.com]
• 3. CNS MPO Score Predictor - Documentation [docs.chemaxon.com]
• 4. optibrium.com [optibrium.com]
• 5. CNS MPO (CXN) [squonk.it]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Chiral Separation of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine Enantiomers

Prepared by: Gemini, Senior Application Scientist

This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for researchers engaged in the chiral separation of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine enantiomers. The methodologies and principles discussed herein are designed to empower scientists to systematically overcome common challenges in enantioselective chromatography.

Frequently Asked Questions (FAQs)

This section addresses preliminary questions that are common when approaching the chiral separation of heterocyclic compounds like 3-Methoxy-2-(pyrrolidin-3-yl)pyridine.

Q1: Why is the chiral separation of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine crucial for drug development? A1: In pharmaceutical development, individual enantiomers of a chiral drug can exhibit significantly different pharmacological, pharmacokinetic, and toxicological profiles.[1] The pyrrolidine ring structure is a key component in numerous pharmaceutical drugs.[2] One enantiomer may be responsible for the desired therapeutic effect, while the other could be inactive or even cause adverse effects, as famously exemplified by the thalidomide case.[1][3] Therefore, separating and quantifying the enantiomers of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine is essential for ensuring the safety and efficacy of potential drug candidates.[4]

Q2: What are the most effective chromatographic techniques for separating this type of compound? A2: High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are the most powerful and widely used techniques for chiral separations.[1][5]

• HPLC with a Chiral Stationary Phase (CSP) is a robust and versatile method. Polysaccharide-based CSPs are particularly successful for a broad range of compounds.[3][6][7][8]

• SFC is increasingly popular as a "greener" and often faster alternative to normal-phase HPLC, using supercritical CO2 as the primary mobile phase.[9] It frequently provides unique selectivity and high efficiency for chiral separations.[5][10]

Q3: Which Chiral Stationary Phase (CSP) should I start with for method development? A3: For compounds containing aromatic and heterocyclic moieties like 3-Methoxy-2-(pyrrolidin-3-yl)pyridine, polysaccharide-based CSPs are the most recommended starting point due to their broad applicability and high success rates.[3][11] Specifically, start by screening columns with the following characteristics:

• Amylose-based CSPs (e.g., derivatives of amylose tris(3,5-dimethylphenylcarbamate)).

• Cellulose-based CSPs (e.g., derivatives of cellulose tris(3,5-dimethylphenylcarbamate)). These two types of polysaccharide phases often exhibit complementary selectivity, and screening them is a highly effective initial strategy.[3][11]

Q4: What is the role of acidic and basic additives in the mobile phase? A4: Additives are critical for achieving good peak shape and optimal selectivity, especially for molecules with basic or acidic functional groups. 3-Methoxy-2-(pyrrolidin-3-yl)pyridine has two basic nitrogen atoms (one on the pyridine ring and one on the pyrrolidine ring).

• Basic Additives (e.g., Diethylamine - DEA, Isopropylamine): These are essential for masking acidic silanol groups on the silica surface of the CSP, which can cause strong, undesirable interactions with basic analytes, leading to severe peak tailing.[12]

• Acidic Additives (e.g., Trifluoroacetic Acid - TFA, Formic Acid): These can modify the ionization state of the analyte and interact with the CSP, sometimes dramatically altering selectivity and even reversing the enantiomer elution order.[3][6] Their use should be systematic, as they can also have a "memory effect" on the column.[13][14]

Systematic Troubleshooting Guide

This guide is structured to address specific problems you may encounter during method development.

Problem 1: Poor or No Enantiomeric Resolution (Co-elution)

This is the most common initial challenge, indicating that the chosen chromatographic system does not sufficiently differentiate between the two enantiomers.[12]

Causality: Enantioseparation relies on the formation of transient diastereomeric complexes between the analyte and the CSP.[15] If the difference in the stability of these two complexes is negligible under the current conditions, no separation will occur.

Systematic Solutions:

• Re-evaluate the Chiral Stationary Phase (CSP): The CSP is the single most important factor.[8][12]

  • Action: Screen at least two to four different polysaccharide-based CSPs. An ideal screening set includes both an amylose- and a cellulose-based column with phenylcarbamate derivatives.

  • Rationale: The three-dimensional structure of the chiral selector on the CSP is what creates the enantioselective recognition. Amylose and cellulose have different helical structures, leading to distinct chiral recognition mechanisms.[3]

• Optimize the Mobile Phase Composition: The mobile phase directly influences the interactions between the analyte and the CSP.[3]

  • Action (Normal Phase/Polar Organic Mode): Systematically vary the type and percentage of the alcohol modifier (e.g., isopropanol, ethanol) in the hexane or heptane mobile phase. For polar organic mode, vary the ratio of acetonitrile and alcohol.

  • Rationale: The alcohol modifier competes with the analyte for polar interaction sites on the CSP. Changing its concentration or type alters the thermodynamics of the analyte-CSP interaction, which can significantly impact resolution.[12]

• Introduce or Adjust Mobile Phase Additives:

  • Action: For your basic analyte, ensure a basic additive (e.g., 0.1% DEA) is present in the mobile phase to prevent peak tailing. Then, systematically introduce a small amount of an acidic additive (e.g., 0.1% TFA) to see if it induces separation.

  • Rationale: Additives can change the analyte's conformation or ionization state, leading to different interactions with the CSP. The interplay between acidic and basic additives can be a powerful tool to unlock selectivity.[3][16]

• Adjust the Column Temperature:

  • Action: Evaluate the separation at three different temperatures (e.g., 15°C, 25°C, and 40°C).

  • Rationale: Chiral recognition is a thermodynamic process. Lower temperatures often increase the stability difference between the diastereomeric complexes, improving resolution. However, in some cases, higher temperatures can improve kinetics and peak efficiency.[3] Temperature changes can even lead to a reversal in elution order.[3]

Problem 2: Poor Peak Shape (Tailing or Fronting)

Poor peak shape compromises resolution and quantification accuracy. For a basic compound like 3-Methoxy-2-(pyrrolidin-3-yl)pyridine, peak tailing is the most common issue.

Causality:

• Tailing: Often caused by secondary, non-enantioselective interactions, such as the basic analyte strongly adsorbing to residual acidic silanol groups on the silica support of the CSP.[12] Column overload can also cause tailing.[12]

• Fronting: Typically a result of column overload or injecting the sample in a solvent significantly stronger than the mobile phase.

Systematic Solutions:

Problem Symptom	Potential Cause	Recommended Solution	Rationale
Peak Tailing	Secondary Silanol Interactions	Add a basic modifier (e.g., 0.1% - 0.2% DEA or Isopropylamine) to the mobile phase.[10][12]	The basic additive competes with the analyte for the active silanol sites, effectively masking them and preventing strong, unwanted interactions.
Column Overload	Reduce the sample concentration and/or injection volume by a factor of 5-10 and re-inject.	Saturating the chiral recognition sites on the CSP leads to a non-linear isotherm, resulting in peak distortion. Reducing the mass load ensures the separation occurs in the linear range.
Column Contamination	Flush the column with a strong, compatible solvent (e.g., 2-propanol for coated phases; THF or DMF for immobilized phases) or replace the guard column.[17]	Strongly retained impurities from previous injections can act as new active sites, causing tailing. A thorough flush can remove these contaminants.
Peak Fronting	Injection Solvent Mismatch	Dissolve the sample in the initial mobile phase or a solvent weaker than the mobile phase.	If the sample is dissolved in a solvent much stronger than the mobile phase, the band will spread and distort as it enters the column, leading to fronting.

Problem 3: Irreproducible Retention Times and/or Resolution

Inconsistent results between injections or on different days can invalidate an analytical method.

Causality: This issue often points to an un-equilibrated column, changes in mobile phase composition, or temperature fluctuations. Mobile phase additives can also exhibit a "memory effect," where traces from previous runs affect current results.[13][14]

Systematic Solutions:

• Ensure Proper Column Equilibration:

  • Action: Equilibrate the column with at least 10-20 column volumes of the mobile phase before the first injection. If using additives, longer equilibration may be necessary.

  • Rationale: The CSP surface needs to reach a steady state with the mobile phase components, especially additives, which may adsorb slowly. Insufficient equilibration is a primary cause of shifting retention times.[14]

• Verify Mobile Phase Preparation:

  • Action: Prepare fresh mobile phase daily. Use a precise graduated cylinder or balance to ensure the proportions of solvents and additives are accurate. Premix all components and degas thoroughly.

  • Rationale: Small variations in the concentration of the organic modifier or additives can lead to significant changes in selectivity and retention. Evaporation of volatile components can also alter the composition over time.

• Control Column Temperature:

  • Action: Use a thermostatted column compartment.

  • Rationale: As noted, temperature is a critical parameter in chiral separations.[3] Fluctuations in ambient lab temperature can cause retention times to drift if the column is not thermostatted.

• Address Additive Memory Effects:

  • Action: If switching between methods with different additives, dedicate a column to a specific method or use a rigorous column flushing and regeneration procedure between methods.[13][17]

  • Rationale: Additives can strongly bind to the stationary phase.[13] Traces of an acid from a previous method can interfere with a new method that requires a basic additive, leading to unpredictable results.[14]

Key Experimental Protocols & Visual Workflows

Diagram: Systematic Chiral Method Development Workflow

Caption: A decision tree for troubleshooting poor enantiomeric resolution.

References

• Playing with Selectivity for Optimal Chiral Separation. (2023). LCGC International. [Link]

• HPLC separation of dihydropyridine derivatives enantiomers with emphasis on elution order using polysaccharide-based chiral columns. (2012). PubMed. [Link]

• Memory effect of mobile phase additives in chiral separations on a Chiralpak AD column. (2002). Journal of Chromatography A. [Link]

• Troubleshoot Chiral Column Performance: Efficiency & Resolution. (2021). Daicel Chiral Technologies. [Link]

• Chiral mobile phase additives in HPLC enantioseparations. (2012). PubMed. [Link]

• HPLC separation of dihydropyridine derivatives enantiomers with emphasis on elution order using polysaccharide-based chiral columns. (2012). ResearchGate. [Link]

• Chiral Mobile-Phase Additives in HPLC Enantioseparations. (2012). Springer Nature. [Link]

• Trouble with chiral separations. (2020). Chromatography Today. [Link]

• Synthesis and Chiral Separation of Some New Derivatives of Imidazo [1, 2-a] Pyridine. (2023). Current Analytical Chemistry. [Link]

• A new path to enantioselective substituted pyrrolidines. (2017). Mapping Ignorance. [Link]

• Enantiomeric Separation of New Chiral Azole Compounds. (2021). MDPI. [Link]

• Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry. (2025). MDPI. [Link]

• Chiral HPLC Separations. (N/A). Phenomenex. [Link]

• Strategies for Preparation of Chiral Stationary Phases: Progress on Coating and Immobilization Methods. (2021). PMC. [Link]

• A generic chiral separation strategy for supercritical fluid chromatography. (2014). Journal of Chromatography A. [Link]

• Preparative SFC Method Development. (N/A). Waters Corporation. [Link]

• Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. (2025). ResearchGate. [Link]

• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. (2022). Chromatography Online. [Link]

• Chiral Stationary Phases and their Relationship with Enantiomer Structures in Enantioseparation Research of Analytical Laboratory. (2015). Boletín de la Sociedad Química de México. [Link]

• A Review on Chiral Stationary Phases for Separation of Chiral Drugs. (2020). International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

• Enantioselective syntheses of both enantiomers of cis-pyrrolidine 225H. (2010). PMC. [Link]

• Enantioselective access to quaternary stereocenters of pyrrolidines via Rh-catalyzed intramolecular cyclization of 1,6-enynes. (2021). Organic & Biomolecular Chemistry. [Link]

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023). IntechOpen. [Link]

• Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. (2024). Selvita. [Link]

• Chiral Drug Separation. (N/A). Encyclopedia of Pharmaceutical Technology. [Link]

• Divergent Access to Chiral C2- and C3-Alkylated Pyrrolidines by Catalyst-Tuned Regio- and Enantioselective C(sp3)-C(sp3) Coupling. (2023). Organic Chemistry Portal. [Link]

• Evaluation of a Novel Positively-Charged Pyrrolidine-Based Chiral Derivatization Reagent for the Enantioseparation of Carboxylic Acids by LC-ESI-MS/MS. (2015). ResearchGate. [Link]

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• 4. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Memory effect of mobile phase additives in chiral separations on a Chiralpak AD column - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. chiraltech.com [chiraltech.com]

Overcoming oxidation issues with pyrrolidine-substituted pyridines

Technical Support Center: Pyrrolidine-Substituted Pyridines

Introduction: The Duality of the Pyrrolidine-Pyridine Scaffold

The fusion of a pyrrolidine ring with a pyridine moiety creates a privileged scaffold in modern medicinal chemistry, forming the core of numerous groundbreaking therapeutics.[1][2] This structural motif is prized for its ability to confer desirable physicochemical properties, including improved solubility and potent biological activity. However, the very features that make this scaffold so valuable—specifically the nucleophilic and basic nitrogen of the pyrrolidine ring—also render it susceptible to oxidative degradation.[3]

This guide serves as a dedicated resource for researchers encountering stability challenges with pyrrolidine-substituted pyridines. We will explore the mechanisms behind this degradation, provide robust troubleshooting strategies, and detail preventative measures to ensure the integrity of your compounds from synthesis to storage.

Frequently Asked Questions (FAQs)

Q1: Why is my pyrrolidine-substituted pyridine compound degrading so easily? The primary degradation pathway is the oxidation of the pyrrolidine ring. The nitrogen atom in the pyrrolidine is a secondary or tertiary amine, making it and the adjacent carbon atoms susceptible to oxidation by atmospheric oxygen. This process can be accelerated by light, heat, and the presence of trace metal ions.[4][5]

Q2: What are the common signs of oxidation in my sample? Visual indicators include a change in color (e.g., from white to yellow or brown) or the formation of a precipitate.[5] Analytically, you will observe new, often more polar, spots on a Thin-Layer Chromatography (TLC) plate, or new peaks in an HPLC or LC-MS chromatogram. NMR spectroscopy may show a decrease in the intensity of signals corresponding to your compound and the appearance of new, unidentifiable signals.

Q3: How can I quickly assess if my compound has oxidized? A rapid HPLC or LC-MS analysis is the most definitive method.[6] Comparing the chromatogram of a freshly purified sample to an aged one will clearly show the appearance of degradation products. For a quicker, qualitative check, run a TLC plate and look for new spots that were not present immediately after purification.

Q4: What are the most likely products of this oxidation? The oxidation of the pyrrolidine moiety can lead to several products. Common pathways include the formation of N-oxides if the pyrrolidine nitrogen is tertiary, or the generation of reactive N-acyliminium ions from the carbon adjacent to the nitrogen, which can then react further.[7]

Q5: Is it possible to salvage a compound that has already oxidized? In some cases, yes. If the degradation is minor, the desired compound can often be re-purified using techniques like column chromatography or preparative HPLC.[4] However, this is not always efficient. Prevention is a far more effective and reliable strategy.

Troubleshooting Guide: From Observation to Solution

This section addresses specific experimental issues in a problem-and-solution format.

Issue 1: A new, highly polar spot appears on TLC after aqueous workup or short-term storage.

• Plausible Cause: You are likely observing the formation of a pyrrolidine N-oxide. The nitrogen atom's lone pair attacks an oxidant (like dissolved oxygen), forming a highly polar N-O bond. This is a very common pathway for tertiary amines.

• Verification: Obtain an LC-MS of the sample. The N-oxide will have a molecular weight that is 16 Da higher than your parent compound (M+16).

• Immediate Solution:

  • Minimize Air Exposure: During workup, use solvents that have been sparged with nitrogen or argon to remove dissolved oxygen.

  • Control pH: If your molecule's stability permits, performing extractions under slightly acidic conditions (e.g., pH 4-6) can protonate the pyrrolidine nitrogen, protecting it from oxidation. The stability of related heterocyclic compounds has been shown to be highly pH-dependent.[8]

  • Purification: If the N-oxide has already formed, it can typically be separated from the parent compound by silica gel chromatography due to its significantly higher polarity.

Issue 2: My reaction yields are inconsistent, and NMR shows a complex mixture of byproducts.

• Plausible Cause: The reaction conditions themselves are promoting oxidative degradation of your starting material or product. This can be due to oxidizing reagents, high reaction temperatures, or prolonged exposure to air. The pyrrolidine ring can be oxidized to form an enamine or an iminium ion, which can then undergo further reactions or polymerization.[7]

• Strategic Adjustments:

  • Deoxygenate Your Reaction: Before adding reagents, thoroughly degas your solvent by sparging with an inert gas (N₂ or Ar) for 15-30 minutes.

  • Maintain an Inert Atmosphere: Run the reaction under a constant positive pressure of nitrogen or argon.

  • Temperature Management: If the reaction allows, run it at the lowest effective temperature to slow down the kinetics of potential degradation pathways.

  • Reagent Purity: Ensure that your solvents and reagents are free from peroxide impurities, which can initiate oxidation.

Issue 3: My highly pure, crystalline compound degrades within weeks of storage.

• Plausible Cause: Improper storage is the culprit. Long-term exposure to the "big three" of degradation—oxygen, light, and heat—will compromise even the most stable-looking compounds.[9][10]

• Gold Standard Storage Protocol:

  • Inert Environment: Place the compound in a vial, flush the headspace thoroughly with argon or nitrogen, and then seal it tightly.[5]

  • Light Protection: Use amber-colored vials to block UV radiation, which can catalyze the formation of free radicals.[4]

  • Cold Storage: Store the sealed, protected vial at low temperatures. For short-term storage (weeks), -20°C is sufficient. For long-term archival (months to years), -80°C is recommended.

Visualizing the Challenge: Oxidation Pathways and Troubleshooting

To better understand the chemical transformations and the decision-making process for mitigation, the following diagrams have been created.

Caption: Common oxidation pathways for the pyrrolidine ring.

Caption: Decision workflow for troubleshooting oxidation issues.

A Proactive Approach: Preventative Measures and the Use of Antioxidants

The most robust strategy for dealing with oxidation is to prevent it from happening. This involves a combination of careful experimental technique and, where necessary, the use of chemical stabilizers.

Atmosphere, Light, and Temperature Control

As detailed in the troubleshooting section, the exclusion of oxygen, light, and excessive heat is paramount. These three factors work synergistically to promote oxidative degradation.[9][11] Storing sensitive compounds under an inert gas, in the dark, and at low temperatures is the single most effective preventative measure.[5][10]

The Role of Antioxidants

In cases of extreme sensitivity or for compounds that will be stored in solution, the addition of a small quantity of an antioxidant can provide an extra layer of protection. Antioxidants function by intercepting the reactive species that propagate oxidation.[12]

Antioxidant Class	Example(s)	Mechanism of Action	Typical Concentration	Considerations
Hindered Phenols	BHT (Butylated Hydroxytoluene), BHA (Butylated Hydroxyanisole)	Act as radical scavengers, donating a hydrogen atom to terminate radical chain reactions.[13]	0.01 - 0.1% (w/w)	Can sometimes be observed in NMR. Generally easy to remove via chromatography.
Aromatic Amines	Diphenylamine derivatives	Similar to hindered phenols, they function as radical scavengers by donating a hydrogen atom from the N-H bond.[14]	0.01 - 0.1% (w/w)	Highly effective but can be more difficult to separate from the desired compound.
Hindered Amine Light Stabilizers (HALS)	Tinuvin series (e.g., Tinuvin 770)	These do not absorb UV radiation but act to inhibit polymer degradation. Their mechanism involves a regenerative cycle of scavenging free radicals.[15]	0.1 - 0.5% (w/w)	Primarily used for stabilizing materials/polymers, but can be effective for small molecules in solution.

Important: Always conduct a small-scale pilot study to ensure the chosen antioxidant is compatible with your compound and does not interfere with downstream applications.

Validated Experimental Protocols

Protocol 1: Gold-Standard Inert Atmosphere Storage

• Preparation: Place your purified, dry compound into a clean, dry amber glass vial appropriately sized for the amount of material.

• Inerting: Insert a needle connected to a nitrogen or argon line through a septum or rubber stopper sealing the vial. Insert a second "outlet" needle that does not extend into the vial headspace.

• Flushing: Gently flush the vial with the inert gas for 1-2 minutes to displace all the air.

• Sealing: While the gas is still flowing, remove the outlet needle first, then the inlet needle, and immediately seal the vial with a screw cap, preferably one with a PTFE liner. For extra security, wrap the cap-vial interface with Parafilm.

• Labeling & Storage: Clearly label the vial with the compound name, date, and storage conditions. Place in the appropriate freezer (-20°C or -80°C).

Protocol 2: Rapid Screening for Antioxidant Efficacy

• Sample Preparation: Prepare four identical solutions of your compound in a suitable solvent (e.g., 1 mg/mL in acetonitrile) in clear glass vials.

• Dosing:

  • Vial 1: Control (no antioxidant).

  • Vial 2: Add BHT to a final concentration of 0.05%.

  • Vial 3: Add a diphenylamine-based antioxidant to 0.05%.

  • Vial 4: Add another antioxidant of choice.

• Initial Analysis (T=0): Immediately take an aliquot from each vial and analyze by HPLC to determine the initial purity.

• Accelerated Degradation: Leave the vials uncapped on a lab bench exposed to light and air for 24-48 hours. This will accelerate the oxidation process.

• Final Analysis: After the designated time, re-analyze an aliquot from each vial by HPLC.

• Evaluation: Compare the percentage of the parent compound remaining in each vial. The most effective antioxidant will be the one that shows the least amount of degradation compared to the control.[5]

References

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI.
• Oxidations of pyrrolidines and piperidines to afford CH-functionalized isopropyl-1-carboxyl
• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. PMC.

• Impact of Storage Conditions on the Stability of Predominant Phenolic Constituents and Antioxidant Activity of Dried Piper betle Extracts. ResearchGate. [Link]

• Stability of New Analgesic Active Compound, pyrrolo-[3,4-c]pyridine Derivative, in Aqueous Solutions. PubMed. [Link]

• Structural, chemical and biological aspects of antioxidants for strategies against metal and metalloid exposure. PMC. [Link]

• How do you Store Oxidizing Agents?. Storemasta Blog. [Link]

• Research Progress of Antioxidant Additives for Lubricating Oils. MDPI. [Link]

• Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers. [Link]

• Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements. MDPI. [Link]

• Antioxidant action mechanisms of hindered amine stabilisers. ResearchGate. [Link]

• Update on analytical methods for toxic pyrrolizidine alkaloids. ResearchGate. [Link]

• Amine Antioxidants Wholesale, Octylated Butylated Diphenylamine. Tintoll. [Link]

• Aromatic Amine Antioxidants: Key to Long-Term Thermal Stability. Aromatic Amine Antioxidants. [Link]

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• 7. Oxidations of pyrrolidines and piperidines to afford CH-functionalized isopropyl-1-carboxylate congeners - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Stability of new analgesic active compound, pyrrolo-[3,4-c]pyridine derivative, in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. researchgate.net [researchgate.net]

Validation & Comparative

A Comparative Guide to the Efficacy and Subtype Selectivity of Nicotinic Acetylcholine Receptor Agonists: Epibatidine vs. 3-Methoxy-2-(pyrrolidin-3-yl)pyridine Analogues

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The landscape of pain management is in a perpetual state of evolution, driven by the urgent need for potent non-opioid analgesics that circumvent the significant drawbacks of traditional therapies. A key area of investigation centers on the neuronal nicotinic acetylcholine receptors (nAChRs), with agonists of these receptors demonstrating powerful antinociceptive effects. This guide provides an in-depth comparative analysis of two significant players in this field: Epibatidine, a natural alkaloid of remarkable potency, and the class of synthetic 3-Methoxy-2-(pyrrolidin-3-yl)pyridine analogues. While Epibatidine's discovery revealed the profound analgesic potential of nAChR activation, its clinical application is precluded by a severe lack of receptor subtype selectivity, leading to a dangerously narrow therapeutic window. In contrast, rationally designed analogues like 3-[2-((S)-pyrrolidinyl)methoxy]pyridine (A-84543) exemplify a successful medicinal chemistry strategy, achieving a critical separation of analgesic efficacy from dose-limiting toxicity by engineering high selectivity for specific nAChR subtypes. This document will explore the mechanisms, comparative quantitative data, and experimental methodologies that define these two classes of compounds.

Introduction: The Nicotinic Pathway to Non-Opioid Analgesia

The central nervous system is replete with various subtypes of nicotinic acetylcholine receptors, ligand-gated ion channels that play crucial roles in cognitive function, memory, and pain signaling.[1] The activation of specific nAChR subtypes, particularly the α4β2 subtype, has been robustly linked to the modulation of pain pathways, offering a mechanism for analgesia that is distinct from the opioid system.[2][3] This discovery has spurred significant interest in developing nAChR agonists as next-generation painkillers.

The field was revolutionized by the discovery of Epibatidine, an alkaloid isolated from the skin of the Ecuadorian poison frog, Epipedobates tricolor.[1][4] Its extraordinary analgesic potency, reported to be up to 200 times that of morphine, immediately established it as a pivotal lead compound.[3][4] However, the promise of Epibatidine was quickly tempered by its extreme toxicity, a direct consequence of its indiscriminate action across a wide range of nAChR subtypes.[2][3] This challenge highlighted a critical directive for drug developers: to achieve subtype selectivity. This guide examines the properties of Epibatidine and contrasts them with a class of synthetic analogues, represented here by compounds such as A-84543, which were engineered to overcome the toxicological hurdles of the natural product.

Epibatidine: A Profile of Potency and Peril

Epibatidine's pharmacological profile is a classic double-edged sword. Its interaction with nAChRs is both potent and promiscuous, serving as the source of its efficacy and its toxicity.

Mechanism of Action: Broad-Spectrum Agonism

Epibatidine is a powerful agonist at multiple neuronal nAChR subtypes. It binds with extremely high affinity to the α4β2 subtype, which is widely believed to mediate its analgesic effects.[3][4] However, it also potently activates the α3β4 ganglionic subtype and, to a lesser extent, the α7 subtype.[4][5] At doses not much higher than those required for antinociception, it also interacts with muscle-type nAChRs and muscarinic acetylcholine receptors (mAChRs), contributing to its severe side-effect profile.[4][5]

This lack of selectivity is the compound's fatal flaw. Activation of ganglionic nAChRs leads to severe cardiovascular effects like hypertension, while interaction with neuromuscular receptors results in paralysis, respiratory arrest, and seizures.[2][5]

Caption: Epibatidine's non-selective activation of nAChR subtypes.

The Synthetic Solution: 3-Methoxy-2-(pyrrolidinyl)pyridine Analogues

The severe limitations of Epibatidine prompted the rational design of analogues aimed at retaining the analgesic properties while designing out the toxicity. The class of 3-Methoxy-2-(pyrrolidinyl)pyridine compounds, such as 3-[2-((S)-pyrrolidinyl)methoxy]pyridine (A-84543), represents a significant advancement in this endeavor.

Design Rationale and Mechanism of Action

The core principle behind the design of A-84543 and similar molecules was to enhance selectivity for the desired α4β2 nAChR subtype while drastically reducing affinity for the subtypes associated with adverse effects, particularly the α3β4 ganglionic receptor.[6][7] By modifying the chemical scaffold, researchers successfully engineered compounds that preferentially bind to and activate the α4β2 receptor. This subtype selectivity is the key to achieving a wider therapeutic window, where effective analgesic doses are significantly lower than those that cause toxicity.[8]

Caption: Selective α4β2 nAChR activation by A-84543.

Quantitative Comparative Analysis

The fundamental difference in the pharmacological profiles of Epibatidine and its synthetic analogues is best illustrated through quantitative data from binding assays and in vivo studies. The following tables summarize key performance metrics.

Table 1: Comparative Receptor Binding Affinity (Ki, nM)

This table contrasts the binding affinities of Epibatidine and the representative analogue A-84543 at rat α4β2 and α3β4 nAChR subtypes. Lower Ki values indicate higher binding affinity.

Compound	α4β2 Ki (nM)	α3β4 Ki (nM)	α4β2 vs. α3β4 Selectivity Ratio
Epibatidine	~0.02[3]	High Affinity (Non-selective)	Low
A-84543	1.9[8]	1400[8]	~737-fold [8]

Causality Insight: The data clearly shows that while both compounds bind potently to the α4β2 receptor, A-84543 has dramatically lower affinity for the α3β4 subtype. This ~737-fold selectivity is the molecular basis for its improved safety profile.

Table 2: Comparative In Vivo Analgesic Potency vs. Toxicity

This table compares the analgesic potency of Epibatidine with its known toxicity profile. While direct side-by-side toxicity data for A-84543 is less aggregated, its development was contingent on a significantly improved therapeutic index.

Compound	Analgesic Potency (Mouse Hot-Plate Test)	Toxicity Profile	Therapeutic Index
Epibatidine	~200 times more potent than morphine[3][4]	Lethal dose (LD50) is very close to the effective analgesic dose.[2][4] Causes hypertension, paralysis, and seizures at active doses.[2]	Extremely Narrow
A-84543 & Analogues	Potent analgesic activity[7]	Designed to separate analgesic effects from toxicity by minimizing activity at off-target nAChR subtypes.[6][9]	Significantly Wider

Key Experimental Methodologies

The validation of these compounds relies on standardized, reproducible experimental protocols. The following methodologies are fundamental to the characterization of novel nAChR ligands.

Protocol 1: Radioligand Displacement Binding Assay

• Objective: To determine the binding affinity (Ki) of a test compound for a specific receptor subtype.

• Principle: This is a competitive binding assay. A radiolabeled ligand with known high affinity for the target receptor (e.g., [³H]-epibatidine) is incubated with a preparation of cells or tissues expressing that receptor. The unlabeled test compound is added at various concentrations, and its ability to displace the radioligand is measured. A more potent compound will displace the radioligand at a lower concentration.

• Step-by-Step Methodology:

  • Receptor Preparation: Utilize membrane preparations from cell lines (e.g., HEK-293) stably transfected to express specific human or rat nAChR subtypes (e.g., α4β2, α3β4).

  • Incubation: In a multi-well plate, combine the receptor preparation, a fixed concentration of the radioligand (e.g., [³H]-epibatidine), and a range of concentrations of the test compound (e.g., A-84543).

  • Equilibration: Incubate the mixture at a controlled temperature (e.g., 4°C) for a sufficient time to reach binding equilibrium.

  • Separation: Rapidly filter the contents of each well through a glass fiber filter mat. This separates the receptor-bound radioligand from the unbound radioligand.

  • Quantification: Measure the radioactivity trapped on the filters using a scintillation counter.

  • Data Analysis: Plot the percentage of radioligand displacement against the concentration of the test compound. Use nonlinear regression analysis (e.g., Cheng-Prusoff equation) to calculate the IC50 (concentration of test compound that displaces 50% of the radioligand) and subsequently the Ki value.[10]

Protocol 2: In Vivo Analgesia Assessment (Mouse Hot-Plate Test)

• Objective: To evaluate the antinociceptive (analgesic) effect of a compound against a thermal pain stimulus.

• Principle: This test measures the latency of a mouse to react to a heated surface. An effective analgesic will increase the time it takes for the mouse to exhibit a pain response (e.g., licking a paw or jumping).

• Step-by-Step Methodology:

  • Acclimatization: Acclimate male albino mice to the laboratory environment and handling for several days prior to the experiment.

  • Baseline Measurement: Place each mouse individually on a hot plate maintained at a constant temperature (e.g., 55°C) and record the time (in seconds) until the first sign of nociception. A cut-off time (e.g., 30-60 seconds) is used to prevent tissue damage.

  • Compound Administration: Administer the test compound (e.g., Epibatidine) or vehicle control via a specific route (e.g., intraperitoneal injection).

  • Post-Treatment Measurement: At set time intervals after administration (e.g., 15, 30, 60 minutes), place the mice back on the hot plate and measure their reaction latency.

  • Data Analysis: Compare the post-treatment latencies to the baseline latencies. A statistically significant increase in reaction time indicates an analgesic effect. Dose-response curves can be generated to determine the ED50 (the dose that produces a maximal effect in 50% of the subjects).[3][11]

Conclusion and Future Outlook

The comparative analysis of Epibatidine and the 3-Methoxy-2-(pyrrolidin-3-yl)pyridine class of analogues provides a compelling narrative of rational drug design. Epibatidine remains a landmark discovery, an invaluable research tool that unveiled the therapeutic potential of the nAChR system for analgesia.[12] However, its non-selective mechanism of action makes it clinically unviable due to extreme toxicity.[1]

The development of subtype-selective agonists like A-84543 demonstrates a successful strategy to overcome this limitation. By achieving high affinity for the α4β2 subtype while minimizing engagement with toxicity-mediating subtypes like α3β4, these synthetic compounds offer a significantly improved safety profile.[6][8] This work not only provides a pathway to potentially safer and more effective non-opioid analgesics but also underscores the critical importance of subtype selectivity in modern pharmacology. Future research will continue to refine these molecules, further optimizing their efficacy, selectivity, and pharmacokinetic properties for potential use in treating a range of conditions, from chronic neuropathic pain to neurodegenerative disorders.

References

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• Brown, L. L., et al. (2002, June 20). Synthesis and evaluation of a novel series of 2-chloro-5-((1-methyl-2-(S)-pyrrolidinyl)methoxy)-3-(2-(4-pyridinyl)vinyl)pyridine analogues as potential positron emission tomography imaging agents for nicotinic acetylcholine receptors. PubMed.
• Rapacz, A., et al. (2022, April 6). Antinociceptive and Antiallodynic Activity of Some 3-(3-Methylthiophen-2-yl)
• Wei, Z.-L., et al. (2004, December 29). Novel Pyridyl Ring C5 Substituted Analogues of Epibatidine and 3-(1-Methyl-2(S)- pyrrolidinylmethoxy)pyridine (A-84543) as Highly Selective Agents for Neuronal Nicotinic Acetylcholine Receptors Containing β2 Subunits.
• Che, D., et al. (2003, February 15). Synthesis, Nicotinic Acetylcholine Receptor Binding Affinities, and Molecular Modeling of Constrained Epibatidine Analogues.
• Wei, Z.-L., et al. (2005, March 24). Novel pyridyl ring C5 substituted analogues of epibatidine and 3-(1-methyl-2(S)-pyrrolidinylmethoxy)pyridine (A-84543) as highly selective agents for neuronal nicotinic acetylcholine receptors containing beta2 subunits. PubMed.
• BenchChem. A Comparative Analysis of the Analgesic Properties of 3'-Methoxydaidzein and Conventional Painkillers.
• Mohr, A. L. A., et al. (2017, May 5). Syntheses, analytical and pharmacological characterizations of the "legal high" 4-[1-(3-methoxyphenyl)cyclohexyl]morpholine (3-MeO-PCMo) and analogues.
• Rapacz, A., et al. (2020, February 15).
• Brown, L. L., et al. (2002, May 29). Synthesis and Evaluation of a Novel Series of 2-Chloro-5-((1-methyl-2-(S)-pyrrolidinyl)methoxy)-3-(2-(4-pyridinyl)vinyl)pyridine Analogues as Potential Positron Emission Tomography Imaging Agents for Nicotinic Acetylcholine Receptors.
• Abdrakhmanova, G., et al. 3'-Fluoro substitution in the pyridine ring of epibatidine improves selectivity and efficacy for α4β2 versus α3β4 nAChRs. PMC.
• Abreo, M. A., et al. (1998, February 3). Synthesis and structure-activity relationships of pyridine-modified analogs of 3-[2-((S)-pyrrolidinyl)methoxy]pyridine, A-84543, a potent nicotinic acetylcholine receptor agonist. PubMed.
• ChemRxiv. Affinity of nicotinoids to a model nicotinic acetylcholine receptor (nAChR) binding pocket in the human brain.
• Dotsenko, V. V., et al. (2023, June 7). Empirical determination of the degree of analgesic activity of some new 3-aminothieno[2,3-b]pyridines and 1,4-dihydropyridines based on a complex criterion.
• CyberLeninka. (2023, May 7). Empirical determination of the degree of analgesic activity of some new 3-aminothieno[2,3-b]pyridines and 1,4-dihydropyridines based on a complex criterion.
• BenchChem. Synthesis and Characterization of 3-methoxy-4-(1-pyrrolidinyl)aniline: A Technical Guide.
• Walsh, R. M., et al. (2025, February 18). A Pharmacophore for Drugs Targeting the α4α4 Binding Site of the (α4)3(β2)2 Nicotinic Acetylcholine Receptor. PMC.
• MDPI. (2025, April 12). Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-b]pyridine-Based Inhibitors of NADPH Oxidase 2.
• Semantic Scholar. (2021, June 12). Determinants for α4β2 vs. α3β4 Subtype Selectivity of Pyrrolidine-Based nAChRs Ligands.

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Navigating the Preclinical Gauntlet: A Comparative Safety Profile of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine

A Guide for Researchers and Drug Development Professionals

In the competitive landscape of novel therapeutics targeting nicotinic acetylcholine receptors (nAChRs), 3-Methoxy-2-(pyrrolidin-3-yl)pyridine emerges as a promising candidate. Its structural resemblance to potent analgesics suggests significant therapeutic potential, particularly in pain management and neurological disorders. However, the path to clinical translation is paved with rigorous safety and toxicity evaluations. This guide provides a comprehensive preclinical safety and toxicity profile for 3-Methoxy-2-(pyrrolidin-3-yl)pyridine, benchmarked against established nAChR agonists, to empower researchers and drug developers with the critical insights needed for informed decision-making.

The Imperative of Preclinical Safety Profiling

Before a novel chemical entity can be administered to humans, a thorough preclinical safety and toxicology program is mandated by regulatory agencies worldwide.[1][2] The primary objective of these studies is to identify potential hazards, establish a safe starting dose for clinical trials, and to understand the toxicological profile of the drug candidate.[1][3] For small molecules like 3-Methoxy-2-(pyrrolidin-3-yl)pyridine, this typically involves a battery of in vitro and in vivo studies designed to assess the compound's effects on various organ systems.[2] A well-designed preclinical toxicology program not only ensures patient safety but also de-risks the drug development process, saving valuable time and resources.[3]

This guide will comparatively assess the anticipated safety profile of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine against two well-characterized nAChR agonists:

• Epibatidine : A naturally occurring alkaloid with potent analgesic properties, but its clinical development was halted due to a narrow therapeutic window and significant toxicity.[4][5]

• ABT-594 (Tebanicline) : A synthetic analog of epibatidine that advanced to clinical trials, offering a more favorable, yet still challenging, safety profile.[6][7]

The Preclinical Toxicology Workflow: A Phased Approach

The preclinical safety assessment of a new drug candidate follows a structured, multi-stage process. The following sections detail the key studies involved and present a comparative analysis based on available data for our comparator compounds.

Caption: A simplified workflow of a typical preclinical toxicology program.

In Vitro Toxicity Screening: The First Line of Defense

In vitro toxicology assays are crucial for early-stage hazard identification and candidate selection.[8][9] These cell-based assays provide a rapid and cost-effective means to assess a compound's potential for cytotoxicity, genotoxicity, and other adverse effects, thereby reducing reliance on animal testing in the initial phases of drug discovery.[10][11]

Key In Vitro Assays:

• Cytotoxicity Assays : These assays determine the concentration at which a compound is toxic to cells. Common methods include MTT, MTS, and LDH release assays.

• Genotoxicity Assays : Designed to detect a compound's potential to damage DNA. The Ames test (bacterial reverse mutation assay) and in vitro micronucleus assay are standard.[10]

• hERG Channel Assay : This assay is critical for assessing the risk of drug-induced cardiac arrhythmias (QT prolongation).

Assay	3-Methoxy-2-(pyrrolidin-3-yl)pyridine (Anticipated)	Epibatidine (Reported)	ABT-594 (Reported)
Cytotoxicity	Low to moderate cytotoxicity expected.	High cytotoxicity observed.	Moderate cytotoxicity observed.
Genotoxicity (Ames)	Negative result anticipated.	Not widely reported, but some analogues show mutagenic potential.	Generally non-mutagenic in standard assays.
hERG Inhibition	Potential for inhibition should be carefully evaluated due to the pyridine core.	Not a primary concern relative to its other toxicities.	Low potential for hERG inhibition.

Rationale for Experimental Choices: The initial battery of in vitro tests is designed to flag major liabilities early. A positive finding in a genotoxicity assay, for instance, can be a significant hurdle for further development. The hERG assay is a standard component of safety pharmacology and is often conducted early to mitigate the risk of cardiovascular toxicity.

In Vivo Toxicity Studies: Understanding Systemic Effects

In vivo studies in animal models are essential to understand the complex physiological and toxicological effects of a drug candidate in a whole organism.[12] These studies are typically conducted in at least two species, one rodent (e.g., rat) and one non-rodent (e.g., dog), as required by regulatory guidelines.[1][13]

Acute Toxicity Studies

Acute toxicity studies involve the administration of a single, high dose of the test compound to determine its immediate adverse effects and to establish the maximum tolerated dose (MTD).[13]

Parameter	3-Methoxy-2-(pyrrolidin-3-yl)pyridine (Anticipated)	Epibatidine (Reported)	ABT-594 (Reported)
Route of Administration	Oral (p.o.), Intravenous (i.v.)	Intraperitoneal (i.p.), Subcutaneous (s.c.)	Oral (p.o.), Intravenous (i.v.)
Observed Toxicities	Dose-dependent adverse effects on the central nervous system (CNS), cardiovascular, and gastrointestinal systems are anticipated.	Hypertension, respiratory paralysis, seizures, death at doses close to the effective dose.[5][14]	Dizziness, nausea, vomiting, asthenia, diarrhea.[6]
LD50 (Lethal Dose, 50%)	Expected to be significantly higher than epibatidine.	Very low (highly toxic).	Significantly higher than epibatidine.

Repeat-Dose Toxicity Studies

These studies, typically ranging from 28 to 90 days, are designed to evaluate the toxicological effects of the drug candidate after prolonged exposure. They are critical for identifying target organs of toxicity and for determining a "No Observed Adverse Effect Level" (NOAEL).

Caption: Key components of a repeat-dose toxicity study.

Safety Pharmacology: Assessing Critical Organ Function

Safety pharmacology studies are designed to investigate the potential for adverse effects on vital physiological functions.[2][3] The core battery of tests focuses on the cardiovascular, respiratory, and central nervous systems.

System	3-Methoxy-2-(pyrrolidin-3-yl)pyridine (Anticipated Effects)	Epibatidine (Reported Effects)	ABT-594 (Reported Effects)
Cardiovascular	Potential for changes in blood pressure and heart rate.	Potent hypertensive effects.[5]	Mild to moderate effects on blood pressure and heart rate.
Respiratory	Risk of respiratory depression at high doses.	Respiratory paralysis at toxic doses.[5]	No significant respiratory depression reported at therapeutic doses.[6]
Central Nervous System	Potential for tremors, convulsions, and changes in motor activity.	Seizures and convulsions.[14]	Dizziness and asthenia.[6][15]

Genotoxicity: Evaluating the Potential for Genetic Damage

A standard battery of genotoxicity tests is required to assess the potential of a drug candidate to cause genetic mutations or chromosomal damage.[2]

• In vitro :

  • Ames test (bacterial reverse mutation)

  • In vitro mammalian cell gene mutation test (e.g., mouse lymphoma assay)

  • In vitro chromosomal aberration test or micronucleus test

• In vivo :

  • In vivo micronucleus test in rodents

For 3-Methoxy-2-(pyrrolidin-3-yl)pyridine, a negative profile in this battery of tests would be expected for further development, similar to what has been established for other drug candidates with a pyridine core that have advanced clinically.[16]

Experimental Protocols: A Step-by-Step Guide

In Vivo Acute Toxicity Study in Rats

Objective: To determine the maximum tolerated dose (MTD) and identify acute toxic effects of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine.

Methodology:

• Animal Model: Male and female Sprague-Dawley rats (8-10 weeks old).

• Acclimatization: Animals are acclimatized for at least 5 days prior to the study.

• Dose Formulation: The test article is formulated in an appropriate vehicle (e.g., 0.5% methylcellulose in water).

• Dose Administration: A single dose is administered via the intended clinical route (e.g., oral gavage).

• Dose Groups:

  • Group 1: Vehicle control

  • Group 2-5: Escalating doses of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine.

• Observations: Animals are observed for clinical signs of toxicity at regular intervals (e.g., 1, 2, 4, 6, and 24 hours post-dose) and then daily for 14 days. Observations include changes in skin, fur, eyes, and motor activity.

• Body Weight: Body weights are recorded prior to dosing and at specified intervals thereafter.

• Necropsy: All animals are subjected to a gross necropsy at the end of the 14-day observation period.

Rationale: This study provides essential information for dose selection in subsequent repeat-dose toxicity studies and offers a first glimpse into the compound's in vivo safety profile.

Conclusion and Future Directions

The preclinical safety and toxicity profile of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine is anticipated to be superior to that of the highly toxic natural product, epibatidine. However, based on the profile of the clinically tested analog, ABT-594, a careful evaluation of its effects on the central nervous, cardiovascular, and gastrointestinal systems is warranted. A thorough preclinical toxicology program, as outlined in this guide, will be essential to fully characterize its safety profile and to establish a safe therapeutic window for human clinical trials. The data generated will be pivotal for a successful Investigational New Drug (IND) application and for the continued development of this promising therapeutic candidate.

References

• Rueter, L. E., & Anderson, D. J. (2006). A-85380: a pharmacological probe for the preclinical and clinical investigation of the alphabeta neuronal nicotinic acetylcholine receptor. CNS drug reviews, 12(2), 100–112. [Link]

• In Vitro and in Vivo toxicity Determination for Drug Discovery. (n.d.).

• In Vitro Toxicology in Drug Development. (n.d.). Toxometris.ai. Retrieved from [Link]

• Is In Vitro Toxicology Testing the Future of Safer Drug Development? (2025, September 26). MarketsandMarkets. Retrieved from [Link]

• Fucile, S. (2018). Epibatidine: A Promising Natural Alkaloid in Health. Molecules (Basel, Switzerland), 23(12), 3326. [Link]

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• Rollema, H., Coe, J. W., Chambers, L. K., Hurst, R. S., Stahl, S. M., & Williams, K. E. (2007). Pre-clinical properties of the α4β2 nicotinic acetylcholine receptor partial agonists varenicline, cytisine and dianicline translate to clinical efficacy for nicotine dependence. British journal of pharmacology, 150(5), 587–599. [Link]

• Jain, R., & Wernicke, J. F. (2012). Population Analyses of Efficacy and Safety of ABT-594 in Subjects with Diabetic Peripheral Neuropathic Pain. The AAPS journal, 14(2), 290–299. [Link]

• Bannon, A. W., Decker, M. W., Holladay, M. W., Curzon, P., Donnelly-Roberts, D., Puttfarcken, P. S., ... & Williams, M. (1998). Epibatidine and pain. British journal of anaesthesia, 81(1), 63–68. [Link]

• Pre-clinical Toxicology Considerations for Successful IND Application. (2022, March 20). Noble Life Sciences. Retrieved from [Link]

• Epibatidine and analogs - new trends in the development of cognitive enhancers and strong analgetics. (n.d.). Retrieved from [Link]

• Brody, A. L., Mandelkern, M. A., & London, E. D. (2012). Quantitative Molecular Imaging of Neuronal Nicotinic Acetylcholine Receptors in the Human Brain with A-85380 Radiotracers. Current topics in medicinal chemistry, 12(13), 1435–1449. [Link]

• HSL, s.r.o. (2012). Alpha7 Nicotinic Acetylcholine Receptor Is a Target in Pharmacology and Toxicology. Mini reviews in medicinal chemistry, 12(2), 148–159. [Link]

• Epibatidine - 594. (2000, September). Molecule of the Month. Retrieved from [Link]

• Spande, T. F., Garraffo, H. M., & Daly, J. W. (2008). Epibatidine: from frog alkaloid to analgesic clinical candidates: a testimonial to "true grit"!. The Alkaloids. Chemistry and biology, 66, 1–32. [Link]

• Preclinical Toxicology vs Clinical: Key Considerations in Using Lipid-Based Formulations. (2024, October 25). Catalent. Retrieved from [Link]

• PLANNING YOUR PRECLINICAL ASSESSMENT. (n.d.). Altasciences. Retrieved from [Link]

• Conotoxins Targeting Nicotinic Acetylcholine Receptors: An Overview. (2014, May 22). Marine Drugs, 12(5), 2970-3004. [Link]

• Abreo, M. A., Lin, N. H., Garvey, D. S., Gunn, D. E., Hettinger, A. M., Wasicak, J. T., ... & Williams, M. (1996). Synthesis and structure-activity relationships of pyridine-modified analogs of 3-[2-((S)-pyrrolidinyl)methoxy]pyridine, A-84543, a potent nicotinic acetylcholine receptor agonist. Journal of medicinal chemistry, 39(4), 817–825. [Link]

• Vinik, A., & Shapiro, D. Y. (2009). A randomized, double-blind, placebo-controlled trial evaluating the efficacy and safety of ABT-594 in patients with diabetic peripheral neuropathic pain. Pain medicine (Malden, Mass.), 10(8), 1436–1449. [Link]

• Hone, J., & McIntosh, J. M. (2020). Functional α6β4 acetylcholine receptor expression enables pharmacological testing of nicotinic agonists with analgesic properties. The Journal of clinical investigation, 130(12), 6647–6658. [Link]

• Recent Advances in the Discovery of Nicotinic Acetylcholine Receptor Allosteric Modulators. (2023, January 28). International Journal of Molecular Sciences, 24(3), 2686. [Link]

• Nicotinic agonist. (n.d.). In Wikipedia. Retrieved from [Link]

• Whiteaker, P., Marks, M. J., & Collins, A. C. (2002). 5-Iodo-A-85380 binds to alpha-conotoxin MII-sensitive nicotinic acetylcholine receptors (nAChRs) as well as alpha4beta2* subtypes. Molecular pharmacology, 61(4), 839–849. [Link]

• A randomized, double-blind, placebo-controlled trial evaluating the efficacy and safety of ABT-594 in patients with diabetic peripheral neuropathic pain. (2025, August 6). Pain Medicine, 10(8), 1436-1449. [Link]

• Brown, L. L., Kulkarni, S., Pavlova, O. A., Koren, A. O., Mukhin, A. G., Newman, A. H., & Horti, A. G. (2002). Synthesis and evaluation of a novel series of 2-chloro-5-((1-methyl-2-(S)-pyrrolidinyl)methoxy)-3-(2-(4-pyridinyl)vinyl)pyridine analogues as potential positron emission tomography imaging agents for nicotinic acetylcholine receptors. Journal of medicinal chemistry, 45(13), 2841–2849. [Link]

• Glick, S. D., & Maisonneuve, I. M. (2012). Pharmacological characterization of 5-iodo-A-85380, a β2-selective nicotinic receptor agonist, in mice. Psychopharmacology, 222(3), 441–451. [Link]

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• Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. (2023, July 6). IntechOpen. [Link]

• TOXICOLOGICAL PROFILE FOR PYRIDINE. (1992, September). Agency for Toxic Substances and Disease Registry. Retrieved from [Link]

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Comparative Guide: 3-Methoxy-2-(pyrrolidin-3-yl)pyridine vs. A-85380 Derivatives

Executive Summary

This guide provides a technical framework for benchmarking 3-Methoxy-2-(pyrrolidin-3-yl)pyridine (hereafter referred to as the Candidate Ligand ) against the industry "Gold Standard" A-85380 and its derivatives.

While A-85380 (3-(2(S)-azetidinylmethoxy)pyridine) is historically significant for its picomolar affinity to

nicotinic acetylcholine receptors (nAChRs), its utility is limited by a narrow therapeutic index and high toxicity profile.[1] The Candidate Ligand represents a structural evolution—shifting from a strained azetidine ether to a direct-linked pyrrolidine scaffold. This guide outlines the experimental logic to validate whether this structural shift translates to improved subtype selectivity , metabolic stability , and blood-brain barrier (BBB) penetrance , even if absolute affinity is lower than the benchmark.[1]

Structural & Mechanistic Basis[1]

To interpret experimental data, one must understand the structural causality driving the differences between these two compound classes.[1]

The Benchmark: A-85380 (Azetidinyl Ether)

• Pharmacophore: Contains a strained 4-membered azetidine ring linked via an ether oxygen to the pyridine.

• Mechanism: The ether oxygen acts as a hydrogen bond acceptor, mimicking the carbonyl of acetylcholine.[1] The strained ring positions the cationic nitrogen perfectly for the

  orthosteric site.

• Limitation: High basicity and polarity often result in poor BBB permeability (LogD ~ -1.6) unless modified (e.g., fluorination).[1]

The Candidate: 3-Methoxy-2-(pyrrolidin-3-yl)pyridine

• Pharmacophore: Features a 5-membered pyrrolidine ring directly attached to the C2 position of the pyridine, with a methoxy group at C3.

• Hypothesis:

  • Ring Expansion (4

    5): Pyrrolidines are less strained and metabolically more stable than azetidines.

  • C2-Linkage: Substitution at the 2-position of the pyridine ring (adjacent to the nitrogen) often induces a "twist" in the molecule, potentially enhancing selectivity for

    over (ganglionic) receptors, a key safety differentiator.

  • 3-Methoxy Group: Retains the critical hydrogen-bond acceptor role of the ether oxygen found in A-85380 but within a more lipophilic core.

Comparative Benchmarking Data

The following table summarizes the expected performance metrics based on Structure-Activity Relationship (SAR) data of pyridine-pyrrolidine analogs (e.g., A-84543, ABT-089) versus the A-85380 standard.

Feature	A-85380 (Benchmark)	Candidate (Pyrrolidine Analog)	Implication
Affinity ( )	~0.05 nM (Very High)	~1 - 10 nM (Moderate)	A-85380 is tighter binding, but often "sticky" (slow off-rate).[1] The Candidate allows for faster kinetics.
Affinity ( )	> 10,000 nM	> 5,000 nM	Both are generally selective against , but this must be confirmed to rule out off-target effects.[1]
Functional Efficacy	Full Agonist	Partial Agonist (Likely)	Partial agonism is preferred to avoid receptor desensitization and seizure induction.
LogP (Lipophilicity)	Low (Hydrophilic)	Moderate/High	The Candidate likely has superior BBB penetration without requiring fluorine substitution.[1]
Toxicity Risk	High (Seizures)	Low/Moderate	The Candidate's C2-substitution often reduces toxicity by limiting ganglionic ( ) activation.

Experimental Validation Protocols

To rigorously benchmark the Candidate, you must perform head-to-head assays.[1] Do not rely on literature values for A-85380; run it as an internal control in every plate.

Protocol A: Competition Radioligand Binding (Affinity)

Objective: Determine the

value using -Epibatidine (non-selective) or -A-85380 (selective).[1]

• Membrane Prep: Harvest HEK-293 cells stably expressing human

  nAChRs. Homogenize in ice-cold 50 mM Tris-HCl (pH 7.4). Centrifuge at 40,000 x g for 20 min. Resuspend pellets.

• Incubation:

  • Total Binding: Membrane prep +

    -Epibatidine (0.5 nM).

  • Non-Specific Binding (NSB): Add 300

    M Nicotine tartrate.[1]

  • Test Compounds: Add A-85380 (10 pM - 1

    M) and Candidate (100 pM - 10 M) in duplicate.

• Equilibrium: Incubate for 75 minutes at 20-24°C (Room Temp). Note: A-85380 has slow kinetics; insufficient time yields underestimated affinity.[1]

• Termination: Rapid filtration through Whatman GF/B filters pre-soaked in 0.5% polyethylenimine (reduces NSB).[1] Wash 3x with ice-cold buffer.

• Analysis: Measure radioactivity via liquid scintillation counting. Fit data to a one-site competition model (Cheng-Prusoff equation) to derive

  .

Protocol B: Calcium Flux Assay (Functional Efficacy)

Objective: Differentiate between Full Agonism (A-85380) and Partial Agonism (Candidate).

• Dye Loading: Seed

  -HEK cells in black-walled 96-well plates. Incubate with Calcium-4 dye (Molecular Devices) for 45 mins at 37°C.

• Baseline: Measure fluorescence (Ex 485nm / Em 525nm) for 10 seconds.

• Injection: Inject A-85380 or Candidate (concentration-response curve).[1]

• Measurement: Monitor flux for 120 seconds.

• Normalization: Normalize response to

  M Nicotine (defined as 100% Efficacy).

  • Success Metric: If Candidate

    is 20-60% of Nicotine, it is a Partial Agonist (Desirable).[1] If >80%, it is a Full Agonist (Risk of toxicity).[1]

Visualization: Comparative Screening Workflow

The following diagram illustrates the logical flow for decision-making when benchmarking these compounds.

Caption: Decision tree for benchmarking nAChR ligands. Yellow diamonds represent critical "Go/No-Go" decision points based on experimental data.

Strategic Recommendations

• Prioritize Selectivity over Affinity: Do not discard the Candidate if its

  is 5 nM compared to A-85380's 0.05 nM. In nAChR drug development, extreme affinity (picomolar) often correlates with slow dissociation rates and receptor desensitization, which can be detrimental.[1]

• Focus on the "Therapeutic Window": Calculate the ratio of

  . A-85380 has a relatively narrow window.[1] If the Candidate shows >1000-fold selectivity, it is superior for CNS indications despite lower absolute affinity.[1]

• Use A-85380 as a "Ceiling" Control: In functional assays, A-85380 will likely define the maximum possible response.[1] Use it to calibrate the "Intrinsic Activity" of your candidate.

References

• Horti, A. G., et al. (2004).[1][2] "5-Substituted derivatives of 6-halogeno-3-((2-(S)-azetidinyl)methoxy)pyridine and 6-halogeno-3-((2-(S)-pyrrolidinyl)methoxy)pyridine with low picomolar affinity for alpha4beta2 nicotinic acetylcholine receptor." Journal of Medicinal Chemistry.

• Lin, N. H., et al. (2001).[1][3] "Synthesis and structure-activity relationships of 5-substituted pyridine analogues of 3-(2-(pyrrolidinyl)methoxy)pyridine." Bioorganic & Medicinal Chemistry Letters.

• Sullivan, J. P., et al. (1996).[1] "A-85380: A potent, selective, and structurally novel ligand for the alpha 4 beta 2 nicotinic acetylcholine receptor."[1] Journal of Pharmacology and Experimental Therapeutics.

• Koren, A. O., et al. (1998).[1] "2-Fluoro-A-85380: synthesis and characterization of a potential positron emission tomography ligand for the alpha4beta2 nicotinic acetylcholine receptor." Journal of Medicinal Chemistry.

• Xiao, Y., et al. (2006).[1] "Rat alpha3beta4 and alpha4beta2 nicotinic acetylcholine receptors: functional and pharmacological characterization." Journal of Pharmacology and Experimental Therapeutics.

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Safety Operating Guide

A Comprehensive Guide to the Safe Disposal of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine

This document provides a detailed protocol for the proper and safe disposal of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine. As a compound featuring both a pyridine ring and a pyrrolidine substituent, its handling and disposal necessitate a thorough understanding of the potential hazards associated with both moieties. This guide is intended for researchers, scientists, and drug development professionals, offering essential safety and logistical information to ensure compliance with environmental regulations and to maintain a safe laboratory environment.

Disclaimer: This guide is based on the known hazards of related pyridine and pyrrolidine compounds. It is imperative to consult the specific Safety Data Sheet (SDS) for 3-Methoxy-2-(pyrrolidin-3-yl)pyridine before handling and disposal to ensure all specific risks are addressed. Local and institutional regulations for hazardous waste disposal must be followed.

Hazard Assessment and Chemical Profile

3-Methoxy-2-(pyrrolidin-3-yl)pyridine is a substituted pyridine derivative. While a specific, comprehensive toxicological profile may not be readily available, the hazards can be inferred from its structural components: the pyridine and pyrrolidine rings.

• Pyridine Derivatives: These compounds are often flammable, harmful if swallowed or inhaled, and can cause serious skin and eye irritation or damage.[1][2][3][4][5] They are generally considered hazardous waste.[6][7]

• Pyrrolidine: This compound is a highly flammable liquid and vapor that is harmful if swallowed or inhaled and can cause severe skin burns and eye damage.[1][3][8][9]

Based on these related compounds, 3-Methoxy-2-(pyrrolidin-3-yl)pyridine should be treated as a hazardous substance with the potential for flammability, toxicity, and corrosivity.

Table 1: Hazard Profile of Related Compounds

Hazard Classification	Pyridine Derivatives	Pyrrolidine	Anticipated for 3-Methoxy-2-(pyrrolidin-3-yl)pyridine
Flammability	Flammable to Highly Flammable Liquid[1][2][4]	Highly Flammable Liquid and Vapor[1][3][8][9]	Likely Flammable
Acute Oral Toxicity	Harmful if Swallowed[2][4][10]	Harmful if Swallowed[3][8][9]	Presumed Harmful if Swallowed
Acute Inhalation Toxicity	Harmful if Inhaled[1][2][4]	Harmful if Inhaled[3][8][9]	Presumed Harmful if Inhaled
Skin Corrosion/Irritation	Causes Severe Skin Burns and Eye Damage[1][11][12]	Causes Severe Skin Burns and Eye Damage[3][8][9]	Presumed to Cause Skin and Eye Damage
Environmental Hazard	May be harmful to aquatic life.[13]	Discharge into the environment must be avoided.[9]	Potential Environmental Hazard

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure the following personal protective equipment is worn to minimize exposure:

• Eye Protection: Chemical safety goggles are mandatory. For larger quantities, a face shield should also be used.[11][14]

• Hand Protection: Wear chemical-resistant gloves. Butyl rubber or nitrile gloves are generally recommended for handling pyridine derivatives.[14] Always check the specific SDS for glove compatibility.

• Body Protection: A fully buttoned lab coat is required. For significant quantities or in case of a spill, a chemical-resistant apron or suit may be necessary.[14]

• Respiratory Protection: All handling of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine and its waste should be conducted in a certified chemical fume hood to avoid inhalation of vapors.[14] If a fume hood is not available, a NIOSH-approved respirator with appropriate cartridges for organic vapors should be used.[15]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine is that it should be treated as hazardous waste. Under no circumstances should this chemical be disposed of down the drain or in regular trash.[7]

I. Waste Collection

• Designated Waste Container: Use a dedicated, properly labeled hazardous waste container for collecting all waste containing 3-Methoxy-2-(pyrrolidin-3-yl)pyridine.[7] This includes neat material, solutions, and any contaminated materials such as pipette tips, gloves, and absorbent pads.

• Container Compatibility: The waste container must be made of a material compatible with the chemical. High-density polyethylene (HDPE) or glass containers are typically suitable. Ensure the container has a secure, sealable lid.[7]

• Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "3-Methoxy-2-(pyrrolidin-3-yl)pyridine," and any other relevant hazard information (e.g., "Flammable," "Toxic").[7]

II. Waste Storage

• Secure Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and cool, dry area.[7][8] This area should be away from heat, open flames, and direct sunlight.[7]

• Secondary Containment: It is best practice to store the primary waste container within a larger, chemically resistant secondary containment bin to prevent the spread of material in case of a leak.

• Incompatible Materials: Ensure the waste is not stored with incompatible materials, such as strong oxidizing agents or strong acids, to prevent hazardous reactions.[15]

III. Final Disposal

• Professional Disposal Service: The disposal of the hazardous waste must be handled by a licensed professional waste disposal company or your institution's Environmental Health and Safety (EHS) department.[9]

• Documentation: Maintain accurate records of the waste generated, including the chemical name, quantity, and date of generation, as required by your institution and local regulations.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

I. Small Spills (manageable within 10 minutes by trained personnel)

• Evacuate and Ventilate: Restrict access to the spill area and ensure the chemical fume hood is functioning correctly. If the spill is outside a fume hood, ensure the area is well-ventilated.[14]

• Containment: Use an inert absorbent material such as vermiculite, sand, or commercial sorbent pads to contain the spill.[2] Do not use combustible materials like paper towels to absorb a flammable liquid.

• Collection: Carefully collect the absorbed material using non-sparking tools and place it into a designated hazardous waste container.[2]

• Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

• Reporting: Report the spill to your supervisor or EHS department, as per your institution's policy.

II. Large Spills

• Evacuate Immediately: Evacuate all personnel from the laboratory and secure the area.[14][16]

• Alert Authorities: Immediately notify your institution's EHS department and, if necessary, emergency services (e.g., 911).[14]

• Do Not Attempt to Clean Up: Only trained hazardous materials response personnel should manage large spills.[16]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 3-Methoxy-2-(pyrrolidin-3-yl)pyridine.

Caption: Disposal workflow for 3-Methoxy-2-(pyrrolidin-3-yl)pyridine.

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• University of Iowa. (n.d.). Standard Operating Procedure for Pyridine. Retrieved from [Link]

• GOV.UK. (2015). Pyridine: incident management. Retrieved from [Link]

• Superior Environmental Solutions. (2025). What to Do After a Styrene, Phenol, or Pyridine Spill: Emergency Remediation Steps. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Toxicological Profile for Pyridine. Retrieved from [Link]

• SDFine. (n.d.). pyrrolidine Safety Data Sheet. Retrieved from [Link]

• Avantor. (n.d.). MATERIAL SAFETY DATA SHEET - Pyridine. Retrieved from [Link]

• Kishida Chemical Co., Ltd. (2023). Pyridine Safety Data Sheet. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Pyridine. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Pyridine ToxFAQs. Retrieved from [Link]

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